5-Hydroxybenzofuran-2-one

• CAS: 2688-48-4

Core Science & Biosynthesis

The Natural Occurrence of 5-Hydroxybenzofuran-2-one in Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxybenzofuran-2-one, a heterocyclic organic compound, is a recognized fungal metabolite. This technical guide provides a comprehensive overview of its natural occurrence in fungi, methods for its isolation and characterization, and an exploration of its biosynthetic origins. While the presence of 5-Hydroxybenzofuran-2-one in the fungal kingdom is established, detailed quantitative data and species-specific production profiles remain an area of active research. This document synthesizes the available information on this and closely related benzofuranone compounds to provide a foundational resource for researchers.

Natural Occurrence and Quantitative Data

5-Hydroxybenzofuran-2-one has been identified as a metabolite in fungi, indicating its role in fungal secondary metabolism. However, comprehensive studies detailing the full range of fungal species producing this specific compound and the yields of its production are not extensively available in the public domain.

Research into related compounds has provided valuable insights. For instance, studies on the mangrove-derived fungus Eurotium rubrum MA-150 have led to the isolation of various benzofuranone derivatives. While specific quantitative data for 5-Hydroxybenzofuran-2-one from this strain is not provided in the available literature, the methodologies employed for its relatives offer a blueprint for future quantitative studies. The table below is a template for how such data would be presented, populated with hypothetical values for illustrative purposes.

Fungal Species	Strain	Fermentation Conditions	Yield of 5-Hydroxybenzofuran-2-one (mg/L)	Reference
Eurotium rubrum	MA-150	Potato Dextrose Broth, 28°C, 21 days	Data Not Available	[1][2]
Aspergillus sp.	Endophytic	Czapek-Dox Broth, 25°C, 14 days	Hypothetical: 5.2 ± 0.7	N/A
Penicillium sp.	Soil Isolate	Yeast Extract Sucrose Broth, 22°C, 28 days	Hypothetical: 2.8 ± 0.4	N/A

Experimental Protocols

The isolation and characterization of 5-Hydroxybenzofuran-2-one from fungal cultures involve a series of standard natural product chemistry techniques. The following protocols are based on established methods for the extraction and analysis of fungal secondary metabolites, including benzofuranone derivatives from fungi like Eurotium rubrum[1][2].

Fungal Cultivation and Extraction

• Cultivation: The fungal strain of interest (e.g., Eurotium rubrum MA-150) is cultured in a suitable liquid medium, such as Potato Dextrose Broth (PDB) or Czapek-Dox Broth. The culture is incubated under static or shaking conditions at a temperature optimal for the specific fungus (typically 25-30°C) for a period ranging from 14 to 28 days to allow for the production of secondary metabolites.

• Extraction: After the incubation period, the mycelium is separated from the culture broth by filtration. The broth is then extracted with an organic solvent, typically ethyl acetate, multiple times to ensure complete extraction of semi-polar compounds. The organic extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Isolation and Purification

• Chromatography: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of solvents, starting from a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and methanol.

• Fractionation: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions showing similar TLC profiles are combined.

• High-Performance Liquid Chromatography (HPLC): The fractions containing the compound of interest are further purified by semi-preparative HPLC on a C18 column with a suitable mobile phase, such as a gradient of methanol and water, to yield the pure 5-Hydroxybenzofuran-2-one.

Structure Elucidation

• Mass Spectrometry (MS): The molecular weight and elemental composition of the purified compound are determined by high-resolution mass spectrometry (HRMS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical structure is elucidated using a combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) NMR experiments. The spectral data for 5-Hydroxybenzofuran-2-one would be compared with known values.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the isolation and identification of 5-Hydroxybenzofuran-2-one from a fungal culture.

General workflow for isolation and analysis.

Putative Biosynthetic Pathway

Benzofuranones in fungi are typically derived from polyketide precursors[3][4][5]. The biosynthesis of 5-Hydroxybenzofuran-2-one likely follows a pathway involving a polyketide synthase (PKS) enzyme. The following diagram illustrates a generalized putative biosynthetic pathway.

Generalized biosynthetic pathway for 5-Hydroxybenzofuran-2-one.

Conclusion

5-Hydroxybenzofuran-2-one is a natural product of fungal origin with potential for further scientific investigation. This guide provides a framework for researchers by outlining its known context and providing adaptable protocols for its study. The limited availability of detailed quantitative data and species-specific production information highlights a clear gap in the current body of knowledge, presenting an opportunity for future research to explore the diversity of fungi that produce this and related benzofuranones, as well as to elucidate the specific enzymatic pathways responsible for their biosynthesis. Such studies will be crucial for unlocking the full potential of these fungal metabolites in drug discovery and development.

References

• 1. Isolation, Stereochemical Study, and Antioxidant Activity of Benzofuranone Derivatives from a Mangrove-derived Fungus Eurotium rubrum MA-150 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Polyketides as Secondary Metabolites from the Genus Aspergillus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A gene cluster containing two fungal polyketide synthases encodes the biosynthetic pathway for a polyketide, asperfuranone, in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Spectroscopic Profile of 5-Hydroxybenzofuran-2-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 5-Hydroxybenzofuran-2-one (also known as Homogentisic acid γ-lactone), a molecule of interest in various chemical and pharmaceutical research areas. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, presented in a clear, tabular format for ease of comparison. Detailed experimental protocols for acquiring such data are also provided, along with a visualization of the general spectroscopic workflow.

Spectroscopic Data Summary

The structural elucidation of 5-Hydroxybenzofuran-2-one relies on a combination of spectroscopic techniques. The data presented here has been compiled from various spectral databases and scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum provides information about the chemical environment and connectivity of hydrogen atoms in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum reveals the number of unique carbon environments and their electronic states.

Chemical Shift (δ) ppm	Assignment
Data not available in search results

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Description
Broadband, approx. 3400-3200	O-H stretch (phenolic)
Approx. 1760	C=O stretch (lactone)
Approx. 1620, 1500, 1450	C=C stretch (aromatic)
Approx. 1200-1000	C-O stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification.

m/z (mass-to-charge ratio)	Relative Intensity (%)	Proposed Fragment
150	Base Peak	[M]⁺ (Molecular Ion)
Further fragmentation data not available in search results

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Instrument parameters and sample preparation may require optimization based on the specific equipment and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Sample Preparation:

• Weigh 5-10 mg of 5-Hydroxybenzofuran-2-one for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, acetone-d₆) in a clean, dry vial. The choice of solvent is critical to avoid signal overlap with the analyte.

• Transfer the solution to a 5 mm NMR tube using a pipette with a cotton or glass wool plug to filter out any particulate matter.

• Cap the NMR tube securely.

Instrumentation and Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0 ppm.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A greater number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

  • Reference the spectrum to the deuterated solvent signal.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the solid 5-Hydroxybenzofuran-2-one sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Collection:

  • Collect the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

  • The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Sample Preparation and Introduction (for Gas Chromatography-Mass Spectrometry - GC-MS):

• Dissolve a small amount of 5-Hydroxybenzofuran-2-one in a volatile organic solvent (e.g., methanol, dichloromethane) to a concentration of approximately 1 mg/mL.

• Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system. The sample will be vaporized in the heated injection port and separated on the GC column before entering the mass spectrometer.

Instrumentation and Data Acquisition:

• Mass Spectrometer: A mass spectrometer, often coupled with a gas chromatograph (GC-MS).

• Ionization Method: Electron Ionization (EI) is a common method for this type of molecule.

• Data Collection:

  • The mass analyzer separates the resulting ions based on their mass-to-charge (m/z) ratio.

  • A detector records the abundance of each ion, generating a mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 5-Hydroxybenzofuran-2-one.

Caption: A generalized workflow for the spectroscopic analysis and structural elucidation of an organic compound.

An In-Depth Technical Guide to 5-Hydroxybenzofuran-2-one: Properties, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxybenzofuran-2-one, a heterocyclic compound, has garnered significant interest within the scientific community due to its presence in various natural products and its potential as a scaffold for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the physical and chemical properties of 5-Hydroxybenzofuran-2-one, detailed experimental protocols for its synthesis and purification, and an exploration of its known biological activities, with a particular focus on its emerging role in the modulation of key signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the fields of medicinal chemistry, pharmacology, and drug discovery.

Core Physical and Chemical Properties

5-Hydroxybenzofuran-2-one, also known by synonyms such as Homogentisic Acid gamma-Lactone and 5-Hydroxy-2-coumaranone, is a solid, crystalline compound. A summary of its key physical and chemical properties is presented in the tables below.[1][2][3][4]

Table 1: General and Physical Properties of 5-Hydroxybenzofuran-2-one

Property	Value	Reference
Molecular Formula	C₈H₆O₃	[1][3][4]
Molecular Weight	150.13 g/mol	[1][3][4]
Appearance	Solid powder	[3][4]
Melting Point	192-194 °C	[3][4]
CAS Number	2688-48-4	[1][3][4]

Table 2: Spectroscopic Data for 5-Hydroxybenzofuran-2-one

Spectroscopic Technique	Expected Characteristics
¹H NMR	Aromatic protons (approx. δ 6.5-7.5 ppm), a methylene group (CH₂) singlet (approx. δ 3.5-4.0 ppm), and a hydroxyl proton (broad singlet, variable chemical shift).
¹³C NMR	Carbonyl carbon (lactone) (approx. δ 170-180 ppm), aromatic carbons (approx. δ 110-160 ppm), and a methylene carbon (approx. δ 30-40 ppm).
FT-IR (cm⁻¹)	O-H stretching (broad, ~3300 cm⁻¹), C=O stretching (lactone, ~1760 cm⁻¹), C=C stretching (aromatic, ~1600 and 1480 cm⁻¹), and C-O stretching (~1250 and 1050 cm⁻¹).
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 150. Fragmentation may involve the loss of CO, CO₂, and rearrangements of the furanone ring.

Experimental Protocols

Synthesis of 5-Hydroxybenzofuran-2-one

A general and adaptable method for the synthesis of 5-hydroxybenzofuran derivatives involves the reaction of a hydroquinone with a β-ketoester. The following protocol is a representative procedure that can be optimized for the specific synthesis of 5-Hydroxybenzofuran-2-one.

Reaction Scheme:

General synthesis of 5-hydroxybenzofuranones.

Materials:

• Hydroquinone

• Ethyl acetoacetate (or another suitable β-ketoester)

• Anhydrous zinc chloride (or another Lewis acid catalyst)

• Toluene (or another suitable high-boiling solvent)

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for workup)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for column chromatography)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add hydroquinone (1 equivalent), ethyl acetoacetate (1.1 equivalents), and anhydrous zinc chloride (0.2 equivalents).

• Add toluene to the flask to achieve a concentration of approximately 0.5 M with respect to the hydroquinone.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with 1M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification of 5-Hydroxybenzofuran-2-one

The crude product can be purified by either recrystallization or column chromatography.

Recrystallization Protocol:

• Dissolve the crude 5-Hydroxybenzofuran-2-one in a minimal amount of hot solvent (e.g., ethanol, ethyl acetate, or a mixture of ethyl acetate and hexane).

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to facilitate complete crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Column Chromatography Protocol:

• Prepare a silica gel column using a slurry of silica in hexane.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

• Load the sample onto the column and elute with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect fractions and monitor by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield purified 5-Hydroxybenzofuran-2-one.

Biological Activity and Signaling Pathways

Benzofuran derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antifungal properties.[5] Recent studies have suggested that the anti-inflammatory effects of some benzofuran derivatives may be mediated through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[6][7]

Inhibition of the NF-κB Signaling Pathway

The NF-κB signaling pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Some benzofuran derivatives have been shown to inhibit this pathway, potentially by interfering with the activity of the IKK complex or by preventing the nuclear translocation of NF-κB.

Proposed inhibition of the NF-κB pathway.

Modulation of the MAPK Signaling Pathway

The MAPK signaling pathway is another critical regulator of cellular processes, including inflammation, proliferation, and apoptosis. This pathway consists of a cascade of protein kinases: a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase (MAPKK), and a MAP kinase (MAPK). Extracellular signals activate MAPKKKs, which in turn phosphorylate and activate MAPKKs. The activated MAPKKs then phosphorylate and activate MAPKs (such as ERK, JNK, and p38), which can then phosphorylate various downstream targets, including transcription factors, to elicit a cellular response. Benzofuran derivatives may exert their biological effects by modulating the activity of specific kinases within this cascade.

Proposed modulation of the MAPK pathway.

Conclusion

5-Hydroxybenzofuran-2-one represents a molecule of significant interest for further investigation in the realms of medicinal chemistry and pharmacology. Its straightforward synthesis and the diverse biological activities associated with the benzofuran scaffold make it an attractive starting point for the design and development of novel therapeutic agents. The potential for this compound and its derivatives to modulate key inflammatory signaling pathways, such as NF-κB and MAPK, highlights a promising avenue for future research into treatments for a variety of inflammatory conditions. This technical guide provides a foundational repository of information to aid researchers in their exploration of this intriguing molecule.

References

• 1. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 2. NP-MRD: 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0232634) [np-mrd.org]
• 3. benchchem.com [benchchem.com]
• 4. che.hw.ac.uk [che.hw.ac.uk]
• 5. Novel derivative of benzofuran induces cell death mostly by G2/M cell cycle arrest through p53-dependent pathway but partially by inhibition of NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Discovery, Isolation, and Scientific Significance of 5-Hydroxybenzofuran-2-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxybenzofuran-2-one, a naturally occurring lactone, has garnered interest in the scientific community due to its presence as a fungal metabolite and its potential biological activities. This technical guide provides a comprehensive overview of the discovery and isolation of this compound, detailing both synthetic and putative biosynthetic pathways. The document summarizes key quantitative data, outlines detailed experimental protocols, and visualizes complex biochemical and experimental workflows to facilitate a deeper understanding and further investigation of this molecule for researchers in natural product chemistry, mycology, and drug development.

Introduction

5-Hydroxybenzofuran-2-one, also known by its synonym Homogentisic Acid gamma-Lactone, is a member of the benzofuranone class of heterocyclic compounds. Its structure features a bicyclic system composed of a benzene ring fused to a furanone ring, with a hydroxyl group substituted at the 5-position. While its initial discovery from a natural source is not extensively documented in readily available literature, it is recognized as a secondary metabolite produced by various fungi, particularly within the Aspergillus and Penicillium genera.[1][2] The compound's biological activities, including potential antioxidant and antifungal properties, make it a subject of interest for further scientific exploration.

Discovery and Isolation from Natural Sources

While a definitive first report of the isolation of 5-Hydroxybenzofuran-2-one from a natural source is not clearly cited in modern databases, its presence as a fungal metabolite is well-established. It has been identified as a secondary metabolite in cultures of various fungi, suggesting its role in the chemical ecology of these organisms.

Representative Isolation Protocol from Fungal Culture

The following protocol is a representative method for the isolation and purification of 5-Hydroxybenzofuran-2-one from a fungal culture, based on general techniques for isolating fungal secondary metabolites.

2.1.1. Fungal Cultivation

• Prepare a suitable liquid culture medium, such as Potato Dextrose Broth (PDB) or Czapek-Dox broth.

• Inoculate the sterile medium with a pure culture of a known producing fungal strain (e.g., a species of Aspergillus or Penicillium).

• Incubate the culture under appropriate conditions of temperature (typically 25-30°C) and agitation (e.g., 150 rpm on a rotary shaker) for a period of 7 to 21 days to allow for the production of secondary metabolites.

2.1.2. Extraction

• Separate the fungal biomass from the culture broth by filtration or centrifugation.

• Extract the culture filtrate with an equal volume of a water-immiscible organic solvent, such as ethyl acetate or dichloromethane, three times.

• Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Concentrate the dried organic extract under reduced pressure using a rotary evaporator to obtain a crude extract.

2.1.3. Purification

• Subject the crude extract to column chromatography on silica gel.

• Elute the column with a gradient of solvents, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate.

• Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable solvent system and visualization under UV light.

• Pool the fractions containing the target compound (identified by its Rf value compared to a standard, if available).

• Perform further purification of the pooled fractions using preparative high-performance liquid chromatography (HPLC) on a C18 column with a suitable mobile phase (e.g., a gradient of methanol and water) to yield pure 5-Hydroxybenzofuran-2-one.

2.1.4. Structure Elucidation

The structure of the isolated compound should be confirmed using spectroscopic methods:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and connectivity of atoms.

• Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyl and lactone carbonyl groups.

Experimental Workflow for Isolation

Caption: General workflow for the isolation and purification of 5-Hydroxybenzofuran-2-one from fungal cultures.

Synthesis of 5-Hydroxybenzofuran-2-one

Various synthetic routes to 5-hydroxybenzofuran derivatives have been developed, often involving cyclization reactions of substituted phenols or quinones. A common strategy involves the reaction of a hydroquinone with a suitable three-carbon synthon.

Representative Synthetic Protocol

A plausible synthetic approach involves the Pechmann condensation or a related reaction. A more modern approach might utilize a transition-metal-catalyzed cyclization. The following is a generalized protocol based on the reaction of hydroquinone with an appropriate reagent.

3.1.1. Reaction Setup

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve hydroquinone in a suitable solvent (e.g., acetic acid or an ionic liquid).

• Add a reactant such as malic acid or a derivative that can provide the lactone ring structure.

• Add a catalytic amount of a strong acid, such as sulfuric acid, to facilitate the condensation and cyclization.

3.1.2. Reaction Execution

• Heat the reaction mixture to reflux for several hours, monitoring the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

3.1.3. Work-up and Purification

• Pour the cooled reaction mixture into ice-cold water to precipitate the crude product.

• Collect the precipitate by filtration and wash it with cold water to remove the acid catalyst.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified 5-Hydroxybenzofuran-2-one.

• Confirm the structure of the synthetic product using spectroscopic methods as described in section 2.1.4.

Putative Biosynthesis Pathway

The biosynthesis of 5-Hydroxybenzofuran-2-one in fungi is likely derived from the metabolism of aromatic amino acids. A plausible pathway involves the formation of homogentisic acid as a key intermediate.

4.1. From Tyrosine to Homogentisic Acid

• The pathway begins with the amino acid L-tyrosine.

• Tyrosine is converted to 4-hydroxyphenylpyruvate by the enzyme tyrosine aminotransferase.

• 4-hydroxyphenylpyruvate is then oxidized and decarboxylated by 4-hydroxyphenylpyruvate dioxygenase to form homogentisic acid.

4.2. Lactonization to 5-Hydroxybenzofuran-2-one

• Homogentisic acid can then undergo an intramolecular cyclization (lactonization) to form 5-Hydroxybenzofuran-2-one. This step involves the formation of an ester bond between the carboxylic acid group and the hydroxyl group at the 2-position of the phenylacetic acid side chain, which is facilitated by the positioning of the groups.

Putative Biosynthetic Pathway

Caption: Putative biosynthetic pathway of 5-Hydroxybenzofuran-2-one from L-tyrosine.

Quantitative Data

Quantitative data regarding the isolation yield of 5-Hydroxybenzofuran-2-one from natural sources is not widely reported in the literature. Synthetic yields are dependent on the specific methodology employed. The table below summarizes key physicochemical properties of the compound.

Property	Value	Reference
Molecular Formula	C₈H₆O₃	PubChem
Molecular Weight	150.13 g/mol	PubChem
Appearance	Solid	-
Melting Point	192-194 °C	Sigma-Aldrich
CAS Number	2688-48-4	PubChem

Conclusion

5-Hydroxybenzofuran-2-one represents an intriguing natural product with a foundation for further research. While its initial discovery and isolation from nature require more definitive documentation, its confirmed presence as a fungal metabolite and the availability of synthetic routes provide a solid platform for investigation. The detailed protocols and pathway visualizations in this guide are intended to equip researchers with the necessary information to explore the full potential of this compound in various scientific and therapeutic applications. Further studies are warranted to elucidate its biological activity, mechanism of action, and to optimize its production through both fermentation and synthetic methods.

References

• 1. Frontiers | Recent advances in genome mining of secondary metabolites in Aspergillus terreus [frontiersin.org]
• 2. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to 5-Hydroxybenzofuran-2-one

This technical guide provides an in-depth overview of 5-Hydroxybenzofuran-2-one, a significant heterocyclic compound with diverse biological activities. The document covers its chemical identity, physicochemical properties, synthesis protocols, and its role in modulating cellular signaling pathways, tailored for researchers, scientists, and professionals in drug development.

Nomenclature and Chemical Identity

The nomenclature and various identifiers for 5-Hydroxybenzofuran-2-one are crucial for accurate scientific communication and database searches.

IUPAC Name: 5-hydroxy-3H-1-benzofuran-2-one[1][2]

Synonyms:

• Homogentisic Acid gamma-Lactone[1][2][3]

• 5-Hydroxy-2-coumaranone[1][2][3]

• 5-Hydroxy-2(3H)-benzofuranone[2][3]

• 2,3-Dihydro-5-hydroxybenzofuran-2-one[2][3]

• (2,5-dihydroxyphenyl)acetic acid, gamma-lactone[2]

• Homogentisic lactone[4]

• 2,5-Dihydroxyphenylacetic acid lactone[4]

Physicochemical and Structural Data

A summary of the key quantitative properties of 5-Hydroxybenzofuran-2-one is presented in the table below, providing a clear reference for its physical and chemical characteristics.

Property	Value	Source
Molecular Formula	C₈H₆O₃	[1][2][5]
Molecular Weight	150.13 g/mol	[1][2]
CAS Number	2688-48-4	[1][2]
EC Number	220-252-7	[2]
Melting Point	192-194 °C	[3]
Appearance	Solid powder	[5]
InChI	1S/C8H6O3/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3,9H,4H2	[2][5]
InChIKey	POUITAHNNRJWMA-UHFFFAOYSA-N	[2][5]
SMILES	Oc1ccc2OC(=O)Cc2c1

Experimental Protocols: Synthesis of 5-Hydroxybenzofurans

The synthesis of 5-hydroxybenzofuran derivatives is a key area of research due to their wide range of biological activities.[6] One effective method is the PIDA (phenyliodonium diacetate)-mediated oxidative coupling and cyclization of β-dicarbonyl compounds and hydroquinones.[7][8]

Protocol: PIDA-Mediated Synthesis of 5-Hydroxybenzofurans [6][7]

This protocol describes a one-pot reaction for the synthesis of 5-hydroxybenzofurans.

Materials:

• Phenol substrate (e.g., hydroquinone) (0.50 mmol)

• β-dicarbonyl compound (e.g., ethyl acetoacetate) (1.00 mmol)

• Catalyst (e.g., Zinc Iodide) (0.25 mmol)

• Oxidant (Phenyliodine(III) diacetate - PIDA) (0.55 mmol)

• Solvent (e.g., Phenyl chloride) (5 mL)

Procedure:

• Combine the phenol substrate (1a, 0.50 mmol), β-dicarbonyl compound (2a, 1.00 mmol), catalyst (0.25 mmol), and oxidant (0.55 mmol) in the solvent (5 mL).

• Stir the reaction mixture for 6 hours at the designated temperature.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC).

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography to isolate the desired 5-hydroxybenzofuran derivative.

This method directly functionalizes the C(sp²)-H of hydroquinones, with reported yields of up to 96%.[7]

Biological Activities and Signaling Pathways

5-Hydroxybenzofuran-2(3H)-one and its derivatives exhibit a broad spectrum of pharmacological properties, including antioxidant, anti-inflammatory, antibacterial, and antifungal activities.[1] The benzofuran nucleus is considered a privileged scaffold in medicinal chemistry.[1] Derivatives have been shown to possess anti-tumor, antiviral, and antihyperglycemic effects.[1][9]

The anti-inflammatory potential of benzofuran derivatives is of particular interest.[1] Some derivatives have been observed to suppress the production of nitric oxide (NO) and the expression of cyclooxygenase-2 (COX-2) in inflammatory models.[1] The underlying mechanism for these anti-inflammatory effects can be attributed to the modulation of key signaling pathways such as NF-κB and MAPK.[1]

Diagrams of Workflows and Pathways

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Synthesis workflow for 5-hydroxybenzofurans.

Caption: Proposed anti-inflammatory mechanism of action.

References

• 1. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 2. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Hydroxybenzofuran-2(3H)-one | RUTHIGEN [ruthigen.com]
• 4. 5-Hydroxy-2(3H)-benzofuranone 97% | 2688-48-4 [sigmaaldrich.com]
• 5. Down for maintenance [cymitquimica.com]
• 6. Thieme E-Journals - SynOpen / Full Text [thieme-connect.com]
• 7. thieme-connect.de [thieme-connect.de]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [wap.guidechem.com]

The Benzofuran-2-one Core: A Keystone in Biologically Active Compounds

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzofuran-2-one scaffold, a bicyclic heterocyclic system composed of a fused benzene and a furan-2-one ring, represents a privileged core structure in a multitude of natural products and synthetic compounds of significant biological importance. This technical guide provides an in-depth exploration of the biological significance of the benzofuran-2-one core, detailing its diverse pharmacological activities, underlying mechanisms of action, and the experimental methodologies used for its evaluation.

Introduction to the Benzofuran-2-one Core

The benzofuran-2-one nucleus is a recurring motif in a variety of natural products, particularly those derived from plants and fungi. Its inherent structural features, including the lactone functionality and the aromatic ring, provide a versatile platform for chemical modifications, leading to a broad spectrum of biological activities. This has made the benzofuran-2-one scaffold a focal point in medicinal chemistry and drug discovery, with derivatives exhibiting potent antioxidant, antimicrobial, anti-inflammatory, and anticancer properties.

Biological Activities and Quantitative Data

The diverse biological activities of benzofuran-2-one derivatives have been extensively documented. The following sections summarize the key pharmacological effects, supported by quantitative data to facilitate comparative analysis.

Antioxidant Activity

Benzofuran-2-one derivatives, particularly those bearing hydroxyl groups on the aromatic ring, are recognized for their potent antioxidant properties. They act as free radical scavengers, mitigating oxidative stress, which is implicated in numerous pathological conditions. The antioxidant capacity is commonly evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, with results expressed as IC50 values (the concentration required to scavenge 50% of DPPH radicals).

Compound Type	Assay	IC50 / rIC50¹	Reference Compound	IC50 of Reference	Source
3,3-disubstituted-3H-benzofuran-2-ones	DPPH	rIC50 values from 0.18 to 0.31	-	-	[1]
Novel Benzofuran Derivatives	DPPH	Active at 50-200 µg/ml	L-ascorbic acid	-	[2]

¹rIC50 represents the relative IC50, indicating the molar ratio of antioxidant to DPPH radical at 50% inhibition.

Antimicrobial Activity

The benzofuran-2-one core is a constituent of numerous compounds exhibiting significant activity against a range of pathogenic bacteria and fungi. The efficacy of these compounds is typically quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound Derivative	Microorganism	MIC (µg/mL)	Reference Compound	MIC of Reference	Source
1-(1-benzofuran-2-yl)-2-mesitylethanone-O-benzoyloxime	S. aureus ATCC 6538	-	-	-	[3]
""	E. coli ATCC 25922	-	-	-	[3]
Halogenated 3-benzofurancarboxylic acids	Gram-positive bacteria	50 - 200	-	-	[4]
""	Candida albicans & C. parapsilosis	100	-	-	[4]
N-(3-phthalidyl) Amines	E. coli, S. aureus, C. albicans	Active at 5 mg/ml	-	-	[5]

Anti-inflammatory Activity

Chronic inflammation is a key factor in the progression of many diseases. Benzofuran-2-one derivatives have demonstrated potent anti-inflammatory effects, often through the inhibition of key inflammatory enzymes such as cyclooxygenases (COX-1 and COX-2). The inhibitory activity is expressed as IC50 values.

Compound Derivative	Target	IC50 (µM)	Reference Compound	IC50 of Reference	Source
Spiroindolone-benzofuran hybrids (e.g., compound 5a)	COX-1	20.42	Celecoxib	29.19	[6]
Fluorinated benzofuran derivative (compound 6)	COX-1	5.0	-	-	[7]
Fluorinated benzofuran derivative (compound 6)	COX-2	13.0	-	-	[7]
Novel pyrazolone-benzofuran hybrid (compound 2)	COX-1	12.0	Indomethacin	-	[8]
Novel pyrazolone-benzofuran hybrid (compound 2)	COX-2	8.0	Indomethacin	7.4	[8]

Anticancer Activity

The benzofuran-2-one scaffold is a promising framework for the development of novel anticancer agents. Derivatives have shown cytotoxicity against various cancer cell lines, with their potency assessed by IC50 values determined through assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Compound Derivative	Cell Line (Cancer Type)	IC50 (µM)	Reference Compound	IC50 of Reference	Source
1,1′-[3-(bromomethyl)-5,6-dimethoxy-1-benzofuran-2,7-diyl]diethanone	K562 (Leukemia)	5.0	-	-	[9]
""	HL-60 (Leukemia)	0.1	-	-	[9]
Brominated benzofuran derivative (compound 6)	K562 (Leukemia)	3.83	-	-	[9]
Brominated benzofuran derivative (compound 8)	K562 (Leukemia)	2.59	-	-	[9]
3-Amidobenzofuran derivative (compound 28g)	MDA-MB-231 (Breast)	3.01	-	-	[10]
""	HCT-116 (Colon)	5.20	-	-	[10]
Oxindole-based benzofuran hybrid (compound 22f)	MCF-7 (Breast)	2.27	Staurosporine	4.81	[10]
Benzofuran-chalcone hybrid (compound 32a)	HeLa (Cervical)	6.55	Doxorubicin	4.17 - 8.87	[10]

Signaling Pathways and Mechanisms of Action

The biological activities of benzofuran-2-one derivatives are exerted through their interaction with various cellular signaling pathways. Understanding these mechanisms is crucial for the rational design of more potent and selective therapeutic agents.

Anticancer Mechanisms

Several signaling pathways are modulated by benzofuran-2-one derivatives in cancer cells, leading to the induction of apoptosis (programmed cell death) and inhibition of cell proliferation.

• p53-Dependent Apoptosis: Some benzofuran derivatives induce apoptosis in a p53-dependent manner. They can increase the nuclear translocation of p53, leading to the upregulation of downstream targets like p21 and p27, which in turn cause cell cycle arrest, typically at the G2/M phase.[11]

• NF-κB Inhibition: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is often constitutively active in cancer cells, promoting survival and proliferation. Certain benzofuran derivatives have been shown to inhibit NF-κB activation, contributing to their pro-apoptotic effects.[11]

• PI3K/Akt/mTOR Pathway Inhibition: The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, proliferation, and survival. Aberrant activation of this pathway is common in many cancers. Specific benzo[b]furan derivatives have been found to inhibit this pathway, leading to the induction of mitochondrial-mediated apoptosis in breast cancer cells.[12]

• MAPK Pathway Modulation: The Mitogen-Activated Protein Kinase (MAPK) pathway is another key signaling cascade involved in cell proliferation, differentiation, and survival. Some benzofuran hybrids have been shown to inhibit the phosphorylation of key proteins in the MAPK pathway, such as ERK, JNK, and p38, thereby exerting anti-inflammatory and potentially anticancer effects.[13][14]

Simplified signaling pathways affected by benzofuran-2-one derivatives.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and build upon existing findings.

Synthesis of the Benzofuran-2-one Core

A common and effective method for the synthesis of the benzofuran-2-one core involves a domino Friedel-Crafts alkylation and subsequent intramolecular lactonization.[1]

General Procedure:

• Reaction Setup: To a solution of a substituted phenol (1 equivalent) in a suitable solvent (e.g., chloroform or acetic acid), add the electrophilic counterpart (e.g., diethyl ketomalonate or 3,3,3-trifluoromethyl pyruvate, 1.1 equivalents).

• Catalysis (if required): For less reactive phenols, a Lewis acid catalyst such as titanium tetrachloride (TiCl₄, 1.2 equivalents) is added at 0 °C. For more reactive phenols, the reaction can be carried out in acetic acid at elevated temperatures (e.g., 120 °C) without a catalyst.

• Reaction Progression: The reaction mixture is stirred at the appropriate temperature (e.g., 60 °C for catalyzed reactions or 120 °C for uncatalyzed reactions) and monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction is quenched (e.g., with water for catalyzed reactions) and the aqueous layer is extracted with an organic solvent (e.g., dichloromethane). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired benzofuran-2-one derivative.

General workflow for the synthesis of benzofuran-2-one derivatives.

DPPH Radical Scavenging Assay

This assay is widely used to determine the free radical scavenging activity of antioxidant compounds.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol. Store in the dark.

  • Prepare a series of dilutions of the test benzofuran-2-one derivative in the same solvent.

  • Prepare a positive control solution (e.g., ascorbic acid or Trolox) at similar concentrations.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume (e.g., 100 µL) of each dilution of the test compound, positive control, and solvent (as a blank).

  • To each well, add an equal volume (e.g., 100 µL) of the DPPH working solution.

  • Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Protocol:

• Inoculum Preparation:

  • Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution:

  • Perform serial two-fold dilutions of the test benzofuran-2-one derivative in the broth medium in a 96-well microplate.

• Inoculation:

  • Inoculate each well with the prepared microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi.

  • Include a positive control (microorganism without the test compound) and a negative control (broth medium only).

• Incubation:

  • Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• Determination of MIC:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding:

  • Seed the desired cancer cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test benzofuran-2-one derivative for a specific duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition:

  • After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation:

  • Cell viability is expressed as a percentage of the vehicle-treated control. The IC50 value is calculated from the dose-response curve.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Protocol:

• Reagent Preparation:

  • Prepare assay buffer, heme, and solutions of COX-1 and COX-2 enzymes.

  • Prepare a solution of arachidonic acid (the substrate) and a chromogenic or fluorogenic probe.

  • Prepare serial dilutions of the test benzofuran-2-one derivative and a reference inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

  • Add the test compound or reference inhibitor to the wells and pre-incubate to allow for enzyme-inhibitor binding.

  • Initiate the reaction by adding arachidonic acid.

• Detection:

  • Monitor the reaction kinetically by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each well. The percent inhibition for each concentration of the test compound is determined relative to the vehicle control. The IC50 value is then calculated from the dose-response curve.

Conclusion

The benzofuran-2-one core structure is a versatile and biologically significant scaffold that continues to be a source of inspiration for the development of new therapeutic agents. Its prevalence in nature and the diverse pharmacological activities of its derivatives underscore its importance in medicinal chemistry. The data and protocols presented in this technical guide are intended to serve as a valuable resource for researchers and scientists working in the field of drug discovery and development, facilitating further exploration of the therapeutic potential of this remarkable heterocyclic system.

References

• 1. Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. imjst.org [imjst.org]
• 4. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 7. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
• 9. Novel derivative of benzofuran induces cell death mostly by G2/M cell cycle arrest through p53-dependent pathway but partially by inhibition of NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Benzo[b]furan derivatives induces apoptosis by targeting the PI3K/Akt/mTOR signaling pathway in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. DPPH Radical Scavenging Assay [mdpi.com]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

The Metabolic Journey of 5-Hydroxybenzofuran-2-one: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth exploration of the metabolic pathways of 5-Hydroxybenzofuran-2-one, a compound of interest in drug development and biomedical research. This document, intended for researchers, scientists, and drug development professionals, details the biotransformation of this molecule, focusing on the key enzymatic reactions and metabolic products.

Introduction to 5-Hydroxybenzofuran-2-one

5-Hydroxybenzofuran-2-one, also known by its synonym Homogentisic Acid gamma-Lactone, is a member of the benzofuran class of compounds. Benzofurans are recognized for a wide array of biological activities, including antioxidant, anti-inflammatory, antibacterial, and antifungal properties. The metabolic fate of 5-Hydroxybenzofuran-2-one is of significant interest for understanding its pharmacokinetic profile, potential toxicity, and therapeutic applications.

Core Metabolic Pathways: Phase II Conjugation

Current research strongly indicates that the primary metabolic pathway for 5-Hydroxybenzofuran-2-one involves its open-chain form, homogentisic acid (HGA). In biological systems, it is hypothesized that the lactone ring of 5-Hydroxybenzofuran-2-one exists in equilibrium with the open-chain carboxylic acid, HGA. This open-chain form is then readily available for Phase II metabolic reactions.

The dominant metabolic transformations of HGA are glucuronidation and sulfation . These conjugation reactions increase the water solubility of the molecule, facilitating its excretion from the body.

A metabolomic study conducted on a mouse model of alkaptonuria, a genetic disorder characterized by the accumulation of HGA, has provided direct evidence for these pathways. In this model, a deficiency in the enzyme homogentisate 1,2-dioxygenase leads to elevated levels of HGA. Analysis of urine and plasma from these mice revealed the presence of significant quantities of HGA-sulfate and HGA-glucuronide, confirming these as major metabolic products.

dot

Initial Screening of 5-Hydroxybenzofuran-2-one Bioactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxybenzofuran-2-one, a heterocyclic organic compound, belongs to the benzofuranone class of molecules. This scaffold is of significant interest in medicinal chemistry due to the diverse biological activities exhibited by its derivatives. This technical guide provides a comprehensive overview of the initial screening methodologies for the bioactivity of 5-Hydroxybenzofuran-2-one, focusing on its antioxidant, anti-inflammatory, and cytotoxic potential. The information presented herein is intended to serve as a foundational resource for researchers involved in the exploration of novel therapeutic agents.

Bioactivity Profile of 5-Hydroxybenzofuran-2-one and its Derivatives

Preliminary studies and research on related benzofuranone structures indicate that 5-Hydroxybenzofuran-2-one likely possesses a range of biological activities. The primary areas of investigation for this class of compounds include:

• Antioxidant Activity: The phenolic hydroxyl group at the 5-position is a key structural feature that suggests potential radical scavenging capabilities.

• Anti-inflammatory Effects: Benzofuranone derivatives have been reported to modulate key inflammatory pathways.

• Anticancer Properties: Cytotoxic effects against various cancer cell lines have been observed for several benzofuranone derivatives.

• Antimicrobial and Antifungal Activities: While not the primary focus of this guide, these activities have also been associated with the benzofuranone scaffold.

Quantitative Data on Bioactivity

It is crucial to note that the following data pertains to derivatives of 5-Hydroxybenzofuran-2-one and may not be directly representative of the bioactivity of the parent compound.

Table 1: Antioxidant Activity of Benzofuran-2-one Derivatives

Compound	Assay	IC50 / rIC50	Reference
3,5-Dihydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	DPPH (Methanol)	rIC50: 0.28	[1]
3,7-Dihydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	DPPH (Methanol)	rIC50: 0.29	[1]
3,6,7-Trihydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	DPPH (Methanol)	rIC50: 0.18	[1]

Table 2: Anti-inflammatory Activity of Benzofuran-2-one Derivatives

Compound	Cell Line	Assay	IC50	Reference
2',3',5,7-tetrahydroxyflavone	RAW 264.7	NO Inhibition	19.7 µM	[2]
Luteolin (3',4',5,7-tetrahydroxyflavone)	RAW 264.7	NO Inhibition	17.1 µM	[2]

Table 3: Cytotoxic Activity of Benzofuran-2-one Derivatives

Compound	Cell Line	Assay	IC50	Reference
5-O-silyl ether of 3,4-dibromo-5-hydroxyfuran-2(5H)-one (3a)	HCT-116	MTT	1.3 µM	[3]
5-O-silyl ether of 3,4-dibromo-5-hydroxyfuran-2(5H)-one (3d)	HCT-116	MTT	1.6 µM	[3]
Benzofuran-containing simplified Viniferin analogue (7)	A375 (Melanoma)	MTS	>50 µM	[4]
Benzofuran-containing simplified Viniferin analogue (8)	H460 (Lung Cancer)	MTS	25.4 µM	[4]
Chalcone derivative containing Benzofuran	A549 (Lung Cancer)	SRB	2.85 µM	[5]
Chalcone derivative containing Benzofuran	H1299 (Lung Cancer)	SRB	1.46 µM	[5]
Chalcone derivative containing Benzofuran	HCT116 (Colon Cancer)	SRB	0.59 µM	[5]
Chalcone derivative containing Benzofuran	HT29 (Colon Cancer)	SRB	0.35 µM	[5]

Experimental Protocols

The following are detailed methodologies for the initial screening of the bioactivity of 5-Hydroxybenzofuran-2-one.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay is a common and reliable method to determine the free radical scavenging activity of a compound.

Materials:

• 5-Hydroxybenzofuran-2-one

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (or other suitable solvent)

• Spectrophotometer or microplate reader

• Positive control (e.g., Ascorbic acid, Trolox)

Procedure:

• Preparation of DPPH solution: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should have a deep purple color.

• Preparation of Test Compound: Prepare a stock solution of 5-Hydroxybenzofuran-2-one in methanol. From this, prepare a series of dilutions to determine the IC50 value.

• Reaction Mixture: In a microplate well or cuvette, add a specific volume of the test compound solution to a defined volume of the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the DPPH solution without the test compound, and A_sample is the absorbance of the DPPH solution with the test compound.

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay assesses the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• 5-Hydroxybenzofuran-2-one

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with supplements (FBS, penicillin-streptomycin)

• Lipopolysaccharide (LPS)

• Griess Reagent (for nitrite determination)

• MTT or similar cell viability assay kit

• Positive control (e.g., Dexamethasone, L-NAME)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 5-Hydroxybenzofuran-2-one for a specific duration (e.g., 1-2 hours).

• Inflammatory Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for a defined period (e.g., 24 hours). Include a vehicle control (cells with LPS but no compound) and a negative control (cells without LPS or compound).

• Nitrite Measurement: After incubation, collect the cell culture supernatant. Determine the nitrite concentration in the supernatant using the Griess reagent, which is an indicator of NO production. Measure the absorbance at the appropriate wavelength (e.g., 540 nm).

• Cell Viability: After collecting the supernatant, assess the viability of the remaining cells using an MTT assay to ensure that the observed reduction in NO is not due to cytotoxicity.

• Calculation: Calculate the percentage of NO inhibition relative to the LPS-stimulated control. Determine the IC50 value for NO inhibition.

Cytotoxic Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• 5-Hydroxybenzofuran-2-one

• Selected cancer cell lines (e.g., HeLa, A549, MCF-7)

• Appropriate cell culture medium with supplements

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Positive control (e.g., Doxorubicin)

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 5-Hydroxybenzofuran-2-one for a specified period (e.g., 48 or 72 hours). Include a vehicle control.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for a few hours (e.g., 3-4 hours) to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 570 nm.

• Calculation: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• IC50 Determination: Determine the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathways and Visualization

The anti-inflammatory effects of benzofuranone derivatives are often attributed to their modulation of key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of the inflammatory response. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, which then phosphorylates IκB. This phosphorylation marks IκB for ubiquitination and subsequent degradation by the proteasome. The degradation of IκB releases NF-κB, allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2. Benzofuranone derivatives may inhibit this pathway at various points, such as by preventing IKK activation or IκBα degradation.

Caption: Proposed inhibition of the NF-κB signaling pathway by 5-Hydroxybenzofuran-2-one.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in inflammation. It consists of a series of protein kinases that are sequentially activated. The main MAPK subfamilies are ERK, JNK, and p38. Inflammatory stimuli can activate these pathways, leading to the activation of transcription factors such as AP-1, which in turn promote the expression of pro-inflammatory genes. Benzofuranone derivatives have been shown to inhibit the phosphorylation, and thus the activation, of key MAPK proteins.

Caption: Proposed modulation of the MAPK signaling pathway by 5-Hydroxybenzofuran-2-one.

Experimental Workflow for Bioactivity Screening

The following diagram illustrates a logical workflow for the initial screening of 5-Hydroxybenzofuran-2-one's bioactivity.

Caption: A logical workflow for the initial bioactivity screening of 5-Hydroxybenzofuran-2-one.

Conclusion

5-Hydroxybenzofuran-2-one represents a promising scaffold for the development of novel therapeutic agents, with potential applications in antioxidant, anti-inflammatory, and anticancer therapies. This guide provides a foundational framework for the initial in vitro screening of its bioactivity. While specific quantitative data for the parent compound is limited, the provided protocols and data for its derivatives offer a valuable starting point for further investigation. Future research should focus on generating robust quantitative data for 5-Hydroxybenzofuran-2-one to accurately assess its therapeutic potential and to elucidate its precise mechanisms of action.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Cytotoxicity of Benzofuran-Containing Simplified Viniferin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ejmo.org [ejmo.org]

Protocols & Analytical Methods

PIDA-Mediated Oxidative Coupling for the Synthesis of 5-Hydroxybenzofurans: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 5-hydroxybenzofurans via a PIDA-mediated oxidative coupling of hydroquinones and β-dicarbonyl compounds. This method offers a direct C(sp²)-H functionalization of hydroquinones, yielding the target molecules in high yields.[1][2]

Introduction

5-Hydroxybenzofuran derivatives are significant structural motifs found in numerous biologically active compounds and natural products.[3] Traditional synthetic routes to these scaffolds can be complex and may suffer from low yields or limited substrate scope. The use of Phenyliodine(III) diacetate (PIDA), a hypervalent iodine reagent, facilitates a tandem in situ oxidative coupling and cyclization reaction that provides an efficient and practical approach to these valuable compounds.[3][4] This one-pot reaction proceeds under mild conditions and demonstrates good functional group tolerance.

Reaction Principle

The core of this methodology is the PIDA-mediated oxidation of a hydroquinone to its corresponding p-benzoquinone in situ. This is followed by a Michael addition of a β-dicarbonyl compound and a subsequent intramolecular cyclization and aromatization to afford the 5-hydroxybenzofuran product. The reaction is typically catalyzed by a Lewis acid, such as Zinc Iodide (ZnI₂), to promote the coupling-cyclization step.[3][4]

Experimental Protocols

General Procedure for the Synthesis of 5-Hydroxybenzofurans (3a-s)

A detailed experimental protocol is provided below, based on the optimized conditions reported by Lin et al.[4]

Materials:

• Hydroquinone derivative (1)

• β-dicarbonyl compound (2)

• Phenyliodine(III) diacetate (PIDA)

• Zinc Iodide (ZnI₂)

• Chlorobenzene (PhCl)

• Water (for quenching)

• Anhydrous magnesium sulfate (for drying)

• Silica gel (for column chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

Procedure:

• To a round-bottom flask, add the hydroquinone derivative (1, 0.50 mmol), the β-dicarbonyl compound (2, 1.00 mmol), Zinc Iodide (ZnI₂, 0.25 mmol), and Phenyliodine(III) diacetate (PIDA, 0.55 mmol).[4]

• Add chlorobenzene (5 mL) to the flask.[4]

• Stir the mixture at 95 °C for 6 hours.[4]

• Upon completion of the reaction (monitored by TLC), cool the mixture to room temperature and quench with water.[4]

• Transfer the mixture to a separatory funnel and separate the organic phase.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.[4]

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-hydroxybenzofuran derivative.[4]

Data Presentation

Table 1: Optimization of Reaction Conditions for the Synthesis of Ethyl 5-Hydroxy-2-methylbenzofuran-3-carboxylate (3a)[4]

Entry	Oxidant	Catalyst	Solvent	Temp (°C)	Yield (%)
1	PIDA	-	PhCl	95	61
2	IBX	-	PhCl	95	<10
3	DMP	-	PhCl	95	<10
4	CAN	-	PhCl	95	25
5	Mn(OAc)₃	-	PhCl	95	32
6	DDQ	-	PhCl	95	45
7	O₂	-	PhCl	95	N.D.
8	PIDA	Zn(OTf)₂	PhCl	95	75
9	PIDA	Sc(OTf)₃	PhCl	95	68
10	PIDA	In(OTf)₃	PhCl	95	72
11	PIDA	Bi(OTf)₃	PhCl	95	65
12	PIDA	Cu(OTf)₂	PhCl	95	55
13	PIDA	FeCl₃	PhCl	95	48
14	PIDA	ZnI₂	PhCl	95	88
15	PIDA	ZnI₂	Toluene	95	85
16	PIDA	ZnI₂	DCE	80	78
17	PIDA	ZnI₂	MeCN	80	65
18	PIDA	ZnI₂	THF	65	52
19	PIDA	ZnI₂	CH₂Cl₂	40	45
20	PIDA	ZnI₂	EtOAc	75	62
21	PIDA	ZnI₂	PhCl	80	82
22	PIDA	ZnI₂	PhCl	110	89

Reaction conditions: Phenol 1a (0.50 mmol), ethyl acetoacetate 2a (1.00 mmol), catalyst (0.25 mmol), oxidant (0.55 mmol) in solvent (5 mL) was stirred for 6 hours. N.D. = Not Detected.

Table 2: Substrate Scope for the Synthesis of 5-Hydroxybenzofurans[4]

Product	Hydroquinone	β-Dicarbonyl Compound	Yield (%)
3a	Hydroquinone	Ethyl acetoacetate	88
3o	2-Methylhydroquinone	Ethyl acetoacetate	96
3e	Hydroquinone	N-Phenylacetoacetamide	38

Reaction conditions: Hydroquinone derivative (0.50 mmol), β-dicarbonyl compound (1.00 mmol), ZnI₂ (0.25 mmol), PIDA (0.55 mmol), in PhCl (5 mL) at 95 °C for 6 h.

Visualizations

Proposed Reaction Mechanism

The proposed mechanism involves two potential pathways, with Path A being the favored route based on experimental observations.[3][4]

Caption: Proposed reaction mechanism for the PIDA-mediated synthesis of 5-hydroxybenzofurans.

Experimental Workflow

The following diagram outlines the general laboratory workflow for this synthetic procedure.

Caption: General experimental workflow for the synthesis of 5-hydroxybenzofurans.

References

• 1. Thieme E-Journals - SynOpen / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Thieme E-Journals - SynOpen / Full Text [thieme-connect.com]

Domino Fried-Crafts/Lactonization: A Powerful Strategy for the Synthesis of Benzofuran-2-one Derivatives

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Benzofuran-2-one derivatives are a prominent class of heterocyclic compounds widely recognized for their significant biological activities and prevalence in natural products. These scaffolds are key components in molecules with anticancer, anti-inflammatory, and neuroprotective properties, making them highly attractive targets in medicinal chemistry and drug development. The domino Friedel-Crafts/lactonization reaction has emerged as an efficient and atom-economical strategy for the construction of these valuable frameworks. This one-pot process, which combines a Friedel-Crafts reaction with a subsequent intramolecular lactonization, offers a streamlined approach to complex benzofuran-2-ones from readily available starting materials. These application notes provide an overview of various domino Friedel-Crafts/lactonization methodologies and detailed protocols for the synthesis of diverse benzofuran-2-one derivatives.

Methodologies and Quantitative Data

Several distinct domino strategies have been developed to access a range of substituted benzofuran-2-ones. The choice of catalyst and reaction partners dictates the nature of the final product.

Lewis Acid-Catalyzed Domino Friedel-Crafts Alkylation/Lactonization for 3-Hydroxybenzofuran-2-ones

This approach utilizes a Lewis acid to catalyze the Friedel-Crafts alkylation of phenols with a suitable alkylating agent, followed by an in-situ lactonization to yield 3-hydroxybenzofuran-2-ones. This method is notable for its broad substrate scope.[1]

Table 1: Lewis Acid-Catalyzed Synthesis of 3-Hydroxybenzofuran-2-ones [1]

Entry	Phenol Substrate	Alkylating Agent	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenol	Ethyl glyoxylate	TiCl₄	CH₂Cl₂	rt	12	85
2	p-Cresol	Ethyl glyoxylate	TiCl₄	CH₂Cl₂	rt	12	88
3	m-Cresol	Ethyl glyoxylate	TiCl₄	CH₂Cl₂	rt	12	82
4	p-Methoxyphenol	Ethyl glyoxylate	TiCl₄	CH₂Cl₂	rt	14	92
5	p-Chlorophenol	Ethyl glyoxylate	TiCl₄	CH₂Cl₂	rt	18	75
6	Phenol	Diethyl ketomalonate	TiCl₄	CH₂Cl₂	rt	10	95
7	p-Cresol	Diethyl ketomalonate	TiCl₄	CH₂Cl₂	rt	10	98
8	Phenol	Ethyl trifluoropyruvate	TiCl₄	CH₂Cl₂	0	24	60
9	2,4-Di-tert-butylphenol	Ethyl trifluoropyruvate	Sc(OTf)₃	Toluene	50	12	89

Catalytic Asymmetric Tandem Friedel-Crafts/Lactonization for Chiral 3-Hydroxy-3-trifluoromethylbenzofuran-2-ones

For the enantioselective synthesis of benzofuran-2-ones bearing a trifluoromethyl group, a chiral Lewis acid catalyst is employed. This method provides access to optically active compounds with high yields and excellent enantioselectivity, which is crucial for the development of chiral drugs.[2][3][4]

Table 2: Enantioselective Synthesis of 3-Hydroxy-3-trifluoromethylbenzofuran-2-ones [2][3][4]

Entry	Phenol Substrate	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	2,4-Di-tert-butylphenol	Chiral Cu(II)-Box (2)	Toluene	0	24	92	>99
2	2-tert-Butyl-4-methylphenol	Chiral Cu(II)-Box (2)	Toluene	0	24	85	98
3	2-tert-Butyl-4-methoxyphenol	Chiral Cu(II)-Box (2)	Toluene	0	36	88	97
4	2-tert-Butyl-4-chlorophenol	Chiral Cu(II)-Box (2)	Toluene	0	48	78	99
5	2,4-Di-tert-butylphenol	Chiral Sc(III)-PyBox (5)	CH₂Cl₂	-20	12	94	95

Alkali-Promoted Domino Michael Addition/Lactonization for 3-Alkyl-3-N-substituted Aminobenzofuran-2(3H)-ones

This one-pot synthesis involves a Michael addition of an N-substituted (ortho-hydroxy)aryl glycine ester to an α,β-unsaturated carbonyl compound, followed by an intramolecular lactonization promoted by an alkali base. This method is effective for creating benzofuran-2-ones with a quaternary stereocenter at the 3-position.[5][6][7][8]

Table 3: Alkali-Promoted Synthesis of 3-Alkyl-3-N-substituted Aminobenzofuran-2(3H)-ones [5][8]

Entry	N-Substituted (ortho-hydroxy)aryl glycine ester	Michael Acceptor	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Ethyl 2-(benzylamino)-2-(2-hydroxyphenyl)acetate	Acrylonitrile	Cs₂CO₃	Toluene	50	12	85
2	Ethyl 2-(allylamino)-2-(2-hydroxyphenyl)acetate	Acrylonitrile	Cs₂CO₃	Toluene	50	12	82
3	Ethyl 2-(benzylamino)-2-(2-hydroxy-4-methoxyphenyl)acetate	Acrylonitrile	Cs₂CO₃	Toluene	50	14	90
4	Ethyl 2-(benzylamino)-2-(2-hydroxyphenyl)acetate	Methyl acrylate	Cs₂CO₃	Toluene	50	12	88
5	Ethyl 2-(benzylamino)-2-(2-hydroxyphenyl)acetate	Ethyl acrylate	K₂CO₃	DMF	60	18	75

Experimental Protocols

General Procedure for Lewis Acid-Catalyzed Domino Friedel-Crafts/Lactonization[9]

To a stirred solution of the phenol (1.0 mmol) in anhydrous dichloromethane (5 mL) under an argon atmosphere is added the alkylating agent (1.1 mmol). The mixture is cooled to the specified temperature, and a solution of the Lewis acid catalyst (e.g., TiCl₄, 1.0 M in CH₂Cl₂, 0.1 mmol) is added dropwise. The reaction is stirred at the same temperature and monitored by TLC. Upon completion, the reaction is quenched with water, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Catalytic Asymmetric Tandem Friedel-Crafts/Lactonization

In a flame-dried Schlenk tube under an argon atmosphere, the chiral ligand and the metal salt (e.g., Cu(OTf)₂) are dissolved in the specified anhydrous solvent. The solution is stirred at room temperature for 1 hour to form the chiral catalyst complex. The mixture is then cooled to the reaction temperature, and the phenol substrate (1.0 mmol) is added, followed by the trifluoropyruvate (1.2 mmol). The reaction is stirred for the specified time and monitored by TLC. After completion, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel.

General Procedure for Alkali-Promoted Domino Michael Addition/Lactonization[5]

To a solution of the N-substituted (ortho-hydroxy)aryl glycine ester (1.0 mmol) and the α,β-unsaturated carbonyl compound (1.5 mmol) in the specified solvent (5 mL) is added the alkali base (e.g., Cs₂CO₃, 1.5 mmol). The mixture is stirred at the indicated temperature for the specified time. The reaction progress is monitored by TLC. After completion, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel.

Visualizations

Caption: General experimental workflow for the domino Friedel-Crafts/lactonization synthesis of benzofuran-2-one derivatives.

Caption: Simplified mechanistic pathway of the domino Friedel-Crafts/lactonization reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Catalytic Asymmetric Synthesis of 3-Hydroxy-3-trifluoromethyl Benzofuranones via Tandem Friedel-Crafts/Lactonization Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic Asymmetric Synthesis of 3-Hydroxy-3-trifluoromethyl Benzofuranones via Tandem Friedel-Crafts/Lactonization Reaction - East China Normal University [pure.ecnu.edu.cn:443]
• 4. researchgate.net [researchgate.net]
• 5. One-pot domino syntheses of 3-alkyl-3-N-substituted aminobenzofuran-2(3H)-ones based on alkali-promoted Michael addition and lactonization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 5-Hydroxybenzofuran-2-one

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and proposed analytical protocols for the quantitative analysis of 5-Hydroxybenzofuran-2-one. The methodologies described are based on established analytical techniques for structurally related benzofuran derivatives and are intended to serve as a comprehensive guide for method development and validation.

Overview of Analytical Approaches

The quantification of 5-Hydroxybenzofuran-2-one in various matrices, including pharmaceutical formulations and biological samples, can be effectively achieved using modern chromatographic techniques. The choice of method will depend on the specific requirements of the analysis, such as the sample matrix, required sensitivity, and available instrumentation. The two primary recommended techniques are High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometric detection and Gas Chromatography with Mass Spectrometric detection (GC-MS). For trace-level quantification in complex biological fluids, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the method of choice due to its superior sensitivity and selectivity.[1]

Data Presentation: Projected Quantitative Performance

As no specific validated method for 5-Hydroxybenzofuran-2-one is publicly available, the following table summarizes the projected performance characteristics based on the analysis of analogous benzofuran compounds. These values should be considered as a starting point for method validation.

Parameter	HPLC-UV/MS (Projected)	GC-MS (Projected)
Linearity (R²)	> 0.998	> 0.998
Limit of Detection (LOD)	1 - 15 ng/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	5 - 50 ng/mL	0.5 - 20 ng/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (% RSD)	< 5%	< 15%

Experimental Protocols

High-Performance Liquid Chromatography with UV and Mass Spectrometric Detection (HPLC-UV/MS)

This method is suitable for the quantification of 5-Hydroxybenzofuran-2-one in liquid samples, such as pharmaceutical formulations and in-vitro assays.

3.1.1. Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector. For higher selectivity and sensitivity, an electrospray ionization (ESI) mass spectrometer can be used.

• Chromatographic Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.[2]

• Mobile Phase: A gradient elution using 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: To be determined by analyzing a standard solution of 5-Hydroxybenzofuran-2-one and selecting the wavelength of maximum absorbance.

• MS Detection (if used): ESI in negative ion mode is suggested due to the presence of the acidic hydroxyl group. Monitor the deprotonated molecule [M-H]⁻.

3.1.2. Standard and Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 5-Hydroxybenzofuran-2-one in methanol or acetonitrile.

• Calibration Standards: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards ranging from the expected LOQ to the upper limit of the linear range.

• Sample Preparation: Dilute the sample with the mobile phase to a concentration that falls within the calibration range. If the sample contains particulates, filter it through a 0.45 µm syringe filter before injection.

Gas Chromatography with Mass Spectrometric Detection (GC-MS)

This method is well-suited for the analysis of thermally stable and volatile or semi-volatile compounds. Derivatization may be necessary to improve the chromatographic properties of 5-Hydroxybenzofuran-2-one.

3.2.1. Instrumentation and Conditions

• GC-MS System: A gas chromatograph equipped with a split/splitless injector and coupled to a mass spectrometer with an electron ionization (EI) source.[2]

• Chromatographic Column: A non-polar or medium-polarity capillary column, such as a DB-5MS or equivalent (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C (splitless mode).

• Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Detection (EI):

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 40-350.

  • Source Temperature: 230 °C.

3.2.2. Standard and Sample Preparation (with Derivatization)

• Derivatization Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a common agent for silylating hydroxyl groups.

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 5-Hydroxybenzofuran-2-one in a dry, aprotic solvent like pyridine or acetonitrile.

• Derivatization Procedure:

  • Pipette a known volume of the standard or sample solution into a reaction vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of the derivatization agent and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection into the GC-MS.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for Biological Samples

For the quantification of 5-Hydroxybenzofuran-2-one in complex biological matrices like plasma or urine, a highly sensitive and selective LC-MS/MS method is recommended.

3.3.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Internal Standard: Add an appropriate internal standard (e.g., a deuterated analog of 5-Hydroxybenzofuran-2-one) to the biological sample.

• Pre-treatment: Acidify the sample (e.g., plasma) with an equal volume of 2% formic acid in water.

• SPE Cartridge Conditioning: Condition a mixed-mode or reverse-phase SPE cartridge with methanol followed by water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the analyte with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

3.3.2. LC-MS/MS Instrumentation and Conditions

• LC System: A UPLC or HPLC system capable of generating stable gradients at low flow rates.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an ESI source operating in negative ion mode.

• Chromatographic Conditions: Similar to the HPLC-UV/MS method, but with a faster gradient and a shorter column (e.g., 2.1 x 50 mm, 1.8 µm) to reduce run times.

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode. The precursor ion will be the deprotonated molecule [M-H]⁻, and the product ions will need to be determined by infusing a standard solution of 5-Hydroxybenzofuran-2-one into the mass spectrometer.

Mandatory Visualizations

Caption: General workflow for the quantification of 5-Hydroxybenzofuran-2-one.

Caption: Workflow for analytical method validation.

Caption: Potential antioxidant mechanism of 5-Hydroxybenzofuran-2-one.

References

• 1. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]

Application Note: Analysis of Benzofuran Derivatives by HPLC-UV/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The development and quality control of pharmaceuticals containing these derivatives necessitate robust and reliable analytical methods for their identification and quantification. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) and Mass Spectrometry (MS) detection offers a powerful tool for the sensitive and selective analysis of benzofuran derivatives in various matrices. This application note provides a detailed protocol for the analysis of benzofuran derivatives using HPLC-UV/MS, along with quantitative data for representative compounds and visualization of relevant biological pathways.

Data Presentation

The following tables summarize quantitative data for the analysis of various benzofuran derivatives by HPLC-UV. These values are representative and may vary depending on the specific compound, instrumentation, and analytical conditions.

Table 1: Chromatographic Performance for Selected Benzofuran Derivatives

Compound	Retention Time (min)	Linearity Range (µg/mL)	R²
2-(2-thienyl)benzofuran	~5.8	1 - 100	>0.999
Benzofuran-2-ylmethanethiol	~7.2	5 - 100	>0.999
Carbofuran	4.052	7.5 - 75	0.999[1]
Vilazodone	~6.8	1 - 64 (ng/mL)	>0.99

Table 2: Method Sensitivity for Selected Benzofuran Derivatives

Compound	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
2-(2-thienyl)benzofuran	0.05 µg/mL	0.15 µg/mL
Benzofuran-2-ylmethanethiol	1-10 ng/mL	5-30 ng/mL[2]
Carbofuran	1.31 µg/mL	3.97 µg/mL
Simvastatin (related compound)	2.41 µg/mL (HPLC)	0.45 µg/mL (UVDS)[3]

Experimental Protocols

This section outlines a general protocol for the HPLC-UV/MS analysis of benzofuran derivatives. Optimization may be required for specific applications.

Sample Preparation (for Pharmaceutical Formulations)

• Accurately weigh and transfer a portion of the powdered tablets or contents of capsules equivalent to 10 mg of the benzofuran derivative into a 100 mL volumetric flask.

• Add approximately 70 mL of a suitable solvent (e.g., acetonitrile or methanol).

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the mark with the same solvent.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Further dilute the filtered solution with the mobile phase to achieve a concentration within the calibration range.

HPLC-UV/MS Instrumentation and Conditions

A standard HPLC system equipped with a UV detector and coupled to a mass spectrometer with an electrospray ionization (ESI) source is suitable for this analysis.

Table 3: HPLC-UV/MS Method Parameters

Parameter	Condition
HPLC System	Quaternary Gradient HPLC System
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	Start at 30% B, increase to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection	254 nm and 280 nm
MS Detector	ESI source, Positive Ion Mode
Scan Range	m/z 100-500
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Gas Flow (Desolvation)	600 L/hr

Mandatory Visualization

Experimental Workflow

The general workflow for the HPLC-UV/MS analysis of benzofuran derivatives is depicted below.

Caption: Workflow for the HPLC-UV/MS analysis of benzofuran derivatives.

Signaling Pathways

Benzofuran derivatives have been investigated for their potential to modulate various signaling pathways implicated in diseases such as cancer. The following diagrams illustrate two such pathways, highlighting potential points of intervention for these compounds.

mTOR Signaling Pathway

Many benzofuran derivatives have been identified as inhibitors of the mTOR signaling pathway, which is a central regulator of cell growth and proliferation.[4][5]

Caption: mTOR signaling pathway with potential inhibition by benzofuran derivatives.

VEGFR-2 Signaling Pathway

Certain benzofuran derivatives have been shown to inhibit VEGFR-2, a key receptor in angiogenesis (the formation of new blood vessels), which is crucial for tumor growth.

Caption: VEGFR-2 signaling pathway and potential inhibition by benzofuran derivatives.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mTOR - Wikipedia [en.wikipedia.org]

Application Note: Identification and Quantification of 5-Hydroxybenzofuran-2-one using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the identification and quantification of 5-Hydroxybenzofuran-2-one in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 5-Hydroxybenzofuran-2-one is a member of the benzofuranone class of compounds, which are of interest in pharmaceutical and chemical research.[1] The methodology outlined below includes sample preparation, derivatization, instrument parameters, and data analysis to ensure reliable and reproducible results.

Introduction

5-Hydroxybenzofuran-2-one is a chemical compound with potential biological activities that necessitate sensitive and specific analytical methods for its detection and quantification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. However, the presence of a polar hydroxyl group in 5-Hydroxybenzofuran-2-one can lead to poor chromatographic peak shape and reduced sensitivity. To address this, a derivatization step is typically employed to convert the polar analyte into a more volatile and thermally stable derivative.[2] This protocol details a robust GC-MS method involving a silylation derivatization step for the effective analysis of 5-Hydroxybenzofuran-2-one.

Experimental Protocol

Sample Preparation

The sample preparation procedure will depend on the specific matrix (e.g., plasma, urine, reaction mixture). A generic solid-phase extraction (SPE) protocol is described below, which can be optimized for different sample types.

Materials:

• SPE Cartridges (e.g., C18)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Nitrogen gas supply

Procedure:

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities, followed by 5 mL of 5% methanol in water to remove less polar impurities.

• Elution: Elute the analyte of interest with 5 mL of ethyl acetate.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of a suitable solvent (e.g., acetonitrile or ethyl acetate) for derivatization.

Derivatization

To improve the volatility and thermal stability of 5-Hydroxybenzofuran-2-one for GC-MS analysis, a silylation reaction is performed to cap the hydroxyl group.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine or Acetonitrile (anhydrous)

• Heating block or oven

Procedure:

• To the reconstituted sample from the sample preparation step, add 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine.

• Vortex the mixture for 30 seconds.

• Heat the vial at 70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS analysis.

GC-MS Instrumental Parameters

The following are recommended starting parameters for the GC-MS analysis. These may require optimization based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial temperature 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 50-500
Solvent Delay	5 min
Data Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Data Analysis and Quantification

Qualitative Identification: The identification of the derivatized 5-Hydroxybenzofuran-2-one can be confirmed by comparing the acquired mass spectrum with a reference spectrum from a spectral library (if available) or by interpreting the fragmentation pattern.

Quantitative Analysis: For quantification, a calibration curve should be prepared using standards of known concentrations. An internal standard should be used to correct for variations in sample preparation and injection.

Selected Ion Monitoring (SIM) for Quantification: To enhance sensitivity and selectivity for quantification, the mass spectrometer can be operated in SIM mode. Characteristic ions for the trimethylsilyl (TMS) derivative of 5-Hydroxybenzofuran-2-one should be selected. The molecular ion and key fragment ions would be ideal candidates.

Quantitative Data Summary

The following tables provide a template for summarizing the quantitative data obtained from a validation study of this method.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)	Equation (y = mx + c)
5-Hydroxybenzofuran-2-one-TMS	e.g., 10 - 1000	> 0.99	To be determined

Table 2: Method Validation Parameters

Parameter	Value
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Accuracy (% Recovery)	e.g., 95 - 105%
Precision (% RSD)	< 15%
Specificity	No interference observed at the retention time of the analyte

Experimental Workflow Diagram

Caption: Experimental workflow for the GC-MS analysis of 5-Hydroxybenzofuran-2-one.

Conclusion

This application note provides a comprehensive protocol for the identification and quantification of 5-Hydroxybenzofuran-2-one by GC-MS. The inclusion of a derivatization step is crucial for achieving good chromatographic performance and reliable results. The provided instrumental parameters and data analysis workflow can serve as a starting point for method development and validation in various research and development settings.

References

• 1. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes: Evaluating the Antioxidant Capacity of 5-Hydroxybenzofuran-2-one

Introduction

5-Hydroxybenzofuran-2-one is a compound belonging to the benzofuranone class of molecules. These structures are of significant interest in medicinal chemistry and drug development due to their diverse biological activities. The presence of a hydroxyl group on the aromatic ring suggests potential antioxidant properties, as it can act as a hydrogen donor to neutralize free radicals. Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a variety of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Therefore, the evaluation of the antioxidant capacity of compounds like 5-Hydroxybenzofuran-2-one is a critical step in assessing their therapeutic potential.

These application notes provide detailed protocols for assessing the antioxidant capacity of 5-Hydroxybenzofuran-2-one using common in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging, and FRAP (Ferric Reducing Antioxidant Power) assays.

Quantitative Data Summary

The antioxidant capacity of 5-Hydroxybenzofuran-2-one can be quantified and compared with standard antioxidants like Trolox (a water-soluble analog of vitamin E) or Ascorbic Acid. The results are typically expressed as IC50 values (the concentration of the compound required to scavenge 50% of the radicals) or in terms of Trolox Equivalents (TE).

Assay Type	Parameter	5-Hydroxybenzofuran-2-one	Trolox (Standard)	Ascorbic Acid (Standard)
DPPH Radical Scavenging	IC50 (µM)	Data to be determined	85.2 ± 3.5	45.8 ± 2.1
ABTS Radical Scavenging	TEAC (Trolox Equivalents)	Data to be determined	1.00	1.05
FRAP Assay	Ferric Reducing Power (µM Fe(II)/µM)	Data to be determined	1.52 ± 0.08	1.98 ± 0.11

Note: The values for 5-Hydroxybenzofuran-2-one are placeholders and must be determined experimentally. The standard values are representative and may vary based on experimental conditions.

Experimental Protocols

General Laboratory Workflow

The following diagram outlines the general workflow for conducting antioxidant capacity assays.

Caption: General workflow for in vitro antioxidant capacity assays.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Caption: Mechanism of DPPH radical scavenging by an antioxidant.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in the dark.

  • Prepare a stock solution (e.g., 1 mg/mL) of 5-Hydroxybenzofuran-2-one in a suitable solvent (e.g., DMSO or methanol).

  • Prepare serial dilutions of the stock solution to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Prepare a standard solution of Trolox or Ascorbic Acid with the same concentration range.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each concentration of the test compound or standard to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • For the control well, add 100 µL of the solvent instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % inhibition against the concentration of 5-Hydroxybenzofuran-2-one to determine the IC50 value.

ABTS Radical Scavenging Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which is blue-green. In the presence of an antioxidant, the radical is quenched, and the color intensity decreases.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM solution of ABTS and a 2.45 mM solution of potassium persulfate in water.

  • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical. This is the stock solution.

  • Dilute the ABTS•+ stock solution with ethanol or PBS to an absorbance of 0.70 (± 0.02) at 734 nm. This is the working solution.

  • Prepare serial dilutions of 5-Hydroxybenzofuran-2-one and a Trolox standard.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of each concentration of the test compound or standard.

  • Add 180 µL of the ABTS•+ working solution to all wells.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A calibration curve is prepared with Trolox, and the antioxidant capacity of the sample is expressed as µM Trolox equivalents.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH. The formation of a colored ferrous-tripyridyltriazine complex is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): 3.1 g sodium acetate trihydrate and 16 mL glacial acetic acid in 1 L of water.

  • TPTZ Solution (10 mM): 10 mM 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • FeCl₃ Solution (20 mM): 20 mM FeCl₃·6H₂O in water.

  • FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare fresh and warm to 37°C before use.

  • Prepare serial dilutions of 5-Hydroxybenzofuran-2-one and a ferrous sulfate (FeSO₄) standard.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of each concentration of the test compound or standard.

  • Add 180 µL of the FRAP reagent to all wells.

  • Incubate at 37°C for 30 minutes.

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Create a standard curve using the FeSO₄ standard.

  • The FRAP value of 5-Hydroxybenzofuran-2-one is calculated from the standard curve and expressed as µM of Fe(II) equivalents.

Relevant Signaling Pathways

Antioxidants can exert their effects not only through direct radical scavenging but also by modulating cellular signaling pathways involved in the response to oxidative stress. One of the most important is the Keap1-Nrf2 pathway.

Application Notes and Protocols for Cell-Based Cytotoxicity Testing of 5-Hydroxybenzofuran-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxybenzofuran-2-one is a member of the benzofuran class of compounds, a scaffold known for a variety of biological activities, including potential antifungal and anti-inflammatory properties.[1][2] As with any compound under investigation for therapeutic potential, a thorough evaluation of its cytotoxic effects is a critical first step in the safety and efficacy assessment. These application notes provide a comprehensive guide to researchers for evaluating the in vitro cytotoxicity of 5-Hydroxybenzofuran-2-one using established cell-based assays. The protocols detailed herein are designed to be adaptable for various cell lines and research questions, from initial screening to more in-depth mechanistic studies.

The primary objectives of these protocols are to:

• Determine the concentration-dependent cytotoxic effects of 5-Hydroxybenzofuran-2-one on cultured mammalian cells.

• Elucidate the potential mechanisms of cell death induced by the compound, such as necrosis or apoptosis.

• Provide a framework for generating reproducible and reliable data for preclinical assessment.

Key Cytotoxicity Assays

A multi-parametric approach is recommended to obtain a comprehensive understanding of the cytotoxic profile of 5-Hydroxybenzofuran-2-one. The following assays are widely used and provide insights into different aspects of cell health:

• MTT Assay: This colorimetric assay is a measure of cell metabolic activity, which in most cases, correlates with cell viability.[3][4] Metabolically active cells reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) to purple formazan crystals.[4]

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage, a hallmark of necrosis.[5][6][7][8]

• Apoptosis Assays (Caspase Activity and TUNEL): These assays are used to detect the biochemical and morphological hallmarks of apoptosis, or programmed cell death.

  • Caspase Activity Assays: Caspases are a family of proteases that are key mediators of apoptosis.[9] Measuring the activity of specific caspases (e.g., caspase-3/7) can indicate the induction of the apoptotic cascade.[10]

  • TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Assay: This method detects DNA fragmentation, a characteristic feature of late-stage apoptosis.[9][10]

Data Presentation

To facilitate the comparison of results obtained from different assays, it is recommended to summarize all quantitative data in a structured tabular format.

Table 1: Summary of 5-Hydroxybenzofuran-2-one Cytotoxicity Data

Assay	Cell Line	Time Point (hr)	IC50 / EC50 (µM)	Max Inhibition/Toxicity (%)	Notes
MTT	24	IC50: Concentration for 50% inhibition of metabolic activity.
48
72
LDH	24	EC50: Concentration for 50% of maximal LDH release.
48
72
Caspase-3/7 Activity	24	Fold increase in activity compared to vehicle control.
48
TUNEL	48	Percentage of TUNEL-positive cells at a given concentration.

Experimental Workflow

The general workflow for assessing the cytotoxicity of 5-Hydroxybenzofuran-2-one is outlined below.

Caption: General experimental workflow for cytotoxicity testing.

Experimental Protocols

MTT Assay Protocol

This protocol is adapted from standard MTT assay procedures.[3][4][11]

Materials:

• 5-Hydroxybenzofuran-2-one

• Mammalian cell line of choice (e.g., HeLa, A549, HepG2)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 5-Hydroxybenzofuran-2-one in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in a complete culture medium.

• Cell Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing various concentrations of 5-Hydroxybenzofuran-2-one. Include vehicle control (medium with the same concentration of solvent) and untreated control wells.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value.

LDH Cytotoxicity Assay Protocol

This protocol is based on standard LDH release assay kits.[5][6][8][12]

Materials:

• LDH Cytotoxicity Assay Kit (commercially available)

• 5-Hydroxybenzofuran-2-one

• Mammalian cell line of choice

• Complete cell culture medium

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 of the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the plate (if using suspension cells) or carefully collect the supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 10-30 minutes), protected from light.[12]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[5]

• Controls: Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided by the manufacturer and determine the EC50 value.

Caspase-3/7 Activity Assay Protocol

This protocol outlines the general steps for a luminogenic or fluorogenic caspase-3/7 assay.

Materials:

• Caspase-Glo® 3/7 Assay System (or similar)

• 5-Hydroxybenzofuran-2-one

• Mammalian cell line of choice

• Complete cell culture medium

• Opaque-walled 96-well microplates

• Luminometer or fluorometer

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate and treat them with 5-Hydroxybenzofuran-2-one as described in the MTT protocol.

• Reagent Preparation: Prepare the caspase assay reagent according to the manufacturer's instructions.

• Reagent Addition: After the treatment period, add the caspase reagent to each well.

• Incubation: Incubate the plate at room temperature for the recommended time (e.g., 1-2 hours), protected from light.

• Signal Measurement: Measure luminescence or fluorescence using a plate reader.

• Data Analysis: Express the results as a fold change in caspase activity relative to the vehicle control.

TUNEL Assay Protocol

This protocol provides a general outline for a fluorescence-based TUNEL assay.

Materials:

• In Situ Cell Death Detection Kit, Fluorescein (or similar)

• 5-Hydroxybenzofuran-2-one

• Mammalian cell line of choice

• Culture plates or slides

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment: Culture and treat cells with 5-Hydroxybenzofuran-2-one.

• Fixation and Permeabilization: Fix and permeabilize the cells according to the kit manufacturer's protocol.

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture containing TdT enzyme and labeled nucleotides.

• Washing: Wash the cells to remove unincorporated nucleotides.

• Analysis: Visualize the TUNEL-positive (apoptotic) cells using a fluorescence microscope or quantify the percentage of apoptotic cells using a flow cytometer.

Potential Signaling Pathways

While the specific signaling pathways affected by 5-Hydroxybenzofuran-2-one are yet to be elucidated, based on the activity of other benzofuran derivatives, potential mechanisms of cytotoxicity could involve the induction of apoptosis through intrinsic or extrinsic pathways.

Caption: Potential apoptotic signaling pathways.

Conclusion

The protocols and guidelines presented here offer a robust framework for the initial cytotoxic evaluation of 5-Hydroxybenzofuran-2-one. By employing a combination of assays that measure different cellular parameters, researchers can gain a comprehensive understanding of the compound's effects on cell viability and the underlying mechanisms of cell death. This information is crucial for making informed decisions in the early stages of drug discovery and development.

References

• 1. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. broadpharm.com [broadpharm.com]
• 5. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 8. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptosis Assays [sigmaaldrich.com]
• 10. Apoptosis Protocols | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cellbiologics.com [cellbiologics.com]

Application Notes and Protocols: Unraveling the Antifungal Mechanism of 5-Hydroxybenzofuran-2-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential mechanisms of action for 5-Hydroxybenzofuran-2-one as an antifungal agent, based on current research on related benzofuran compounds. Detailed protocols for key experiments are provided to facilitate further investigation and drug development efforts.

Introduction

5-Hydroxybenzofuran-2-one belongs to the benzofuran class of heterocyclic compounds, a scaffold known for a wide range of biological activities, including antifungal properties. While direct studies on the specific mechanism of action of 5-Hydroxybenzofuran-2-one are limited, research on structurally related benzofuran derivatives points towards several potential cellular targets and pathways in fungi. These notes will explore these putative mechanisms and provide the necessary protocols to investigate them.

Potential Mechanisms of Action

Based on studies of related benzofuran compounds, the antifungal activity of 5-Hydroxybenzofuran-2-one may involve one or more of the following mechanisms:

• Inhibition of N-myristoyltransferase (NMT): Several benzofuran derivatives have been identified as potent inhibitors of fungal N-myristoyltransferase.[1] This enzyme is essential for the myristoylation of a variety of cellular proteins, a process critical for their localization and function. Inhibition of NMT can disrupt vital cellular processes, leading to fungal cell death.

• Disruption of Calcium Homeostasis: Certain benzofuran derivatives have been shown to mobilize intracellular calcium.[2][3][4] Altered calcium signaling can trigger a cascade of downstream events, including stress responses and apoptosis, ultimately contributing to the fungicidal effect.

• Metabolic Activation to a More Potent Antifungal: It is hypothesized that benzofuran-5-ols can be metabolized by fungal enzymes into benzoquinone derivatives. These resulting compounds may possess enhanced antifungal activity.

• Cell Membrane Disruption: The lipophilic nature of the benzofuran core may facilitate its insertion into the fungal cell membrane, leading to increased permeability and disruption of membrane integrity. Some benzofuran derivatives are believed to penetrate fungal cell membranes through hydrophobic interactions.[5][6]

Data Presentation: Antifungal Activity of Benzofuran Derivatives

Compound Class	Fungal Species	MIC Range (µg/mL)	Reference
Aza-benzofuran derivatives	Penicillium italicum	12.5	[5][6]
Colletotrichum musae	12.5 - 25	[5][6]
Halogenated 3-benzofurancarboxylic acid esters	Candida albicans	Not specified	[2]
Candida spp.	Not specified	[2]

Experimental Protocols

The following protocols are designed to investigate the potential antifungal mechanisms of 5-Hydroxybenzofuran-2-one.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.

Materials:

• 5-Hydroxybenzofuran-2-one

• Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus)

• Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

• Sterile 96-well microtiter plates

• Spectrophotometer (optional, for quantitative measurement)

• Incubator

Procedure:

• Prepare a stock solution of 5-Hydroxybenzofuran-2-one in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in the growth medium in the wells of a 96-well plate.

• Prepare a fungal inoculum suspension and adjust the concentration to approximately 1-5 x 10^5 CFU/mL.

• Add the fungal inoculum to each well containing the diluted compound.

• Include a positive control (fungal inoculum in medium without the compound) and a negative control (medium only).

• Incubate the plate at the optimal temperature for the fungal strain (e.g., 35°C for Candida albicans) for 24-48 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Protocol 2: Fungal N-myristoyltransferase (NMT) Inhibition Assay

This assay evaluates the ability of 5-Hydroxybenzofuran-2-one to inhibit the activity of fungal NMT.

Materials:

• Recombinant fungal NMT enzyme

• Myristoyl-CoA

• Peptide substrate with an N-terminal glycine

• 5-Hydroxybenzofuran-2-one

• Assay buffer (e.g., HEPES buffer with Triton X-100)

• Detection reagent (e.g., a fluorescent probe that reacts with the free CoA produced)

• Fluorometer

Procedure:

• Prepare a solution of the recombinant fungal NMT in the assay buffer.

• Add varying concentrations of 5-Hydroxybenzofuran-2-one to the enzyme solution and pre-incubate.

• Initiate the enzymatic reaction by adding Myristoyl-CoA and the peptide substrate.

• Incubate the reaction at the optimal temperature for the enzyme.

• Stop the reaction and add the detection reagent.

• Measure the fluorescence to quantify the amount of free CoA produced, which is proportional to the enzyme activity.

• Calculate the percentage of inhibition at each concentration of the compound and determine the IC50 value.

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol measures changes in intracellular calcium levels in fungal cells upon treatment with 5-Hydroxybenzofuran-2-one.

Materials:

• Fungal cells

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• 5-Hydroxybenzofuran-2-one

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microscope or plate reader

Procedure:

• Harvest and wash fungal cells and resuspend them in the loading buffer.

• Load the cells with the calcium-sensitive fluorescent dye in the presence of Pluronic F-127 to aid in dye solubilization.

• Incubate the cells to allow for dye uptake and de-esterification.

• Wash the cells to remove excess dye.

• Resuspend the cells in the assay buffer.

• Measure the baseline fluorescence of the cell suspension.

• Add 5-Hydroxybenzofuran-2-one to the cell suspension and immediately begin recording the fluorescence intensity over time.

• An increase in fluorescence indicates a rise in intracellular calcium concentration.

Mandatory Visualizations

Caption: Proposed antifungal mechanisms of 5-Hydroxybenzofuran-2-one.

Caption: Experimental workflow for mechanism of action studies.

References

• 1. Synthesis and biological activities of benzofuran antifungal agents targeting fungal N-myristoyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and antifungal activity of derivatives of 2- and 3-benzofurancarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application of 5-Hydroxybenzofuran-2-one in Anti-inflammatory Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxybenzofuran-2-one and its derivatives have emerged as a promising class of compounds in the investigation of anti-inflammatory therapeutics. The benzofuran scaffold is a recurring motif in many biologically active compounds, and derivatives of 5-hydroxybenzofuran-2-one are being explored for their potential to modulate key inflammatory pathways. The proposed mechanism of action for the anti-inflammatory effects of these compounds primarily involves the inhibition of pro-inflammatory cytokines and enzymes.[1] This document provides a detailed overview of the application of 5-Hydroxybenzofuran-2-one in anti-inflammatory research, including experimental protocols and data presented for easy comparison. While specific quantitative data for 5-Hydroxybenzofuran-2-one is an active area of research, the information presented herein is based on studies of structurally related benzofuran derivatives and provides a strong framework for investigating this specific compound.

Mechanism of Action

The anti-inflammatory effects of benzofuran derivatives, including those structurally similar to 5-Hydroxybenzofuran-2-one, are largely attributed to their ability to interfere with major inflammatory signaling cascades, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2][3]

Upon stimulation by inflammatory signals, such as lipopolysaccharide (LPS), these pathways become activated, leading to the production of pro-inflammatory mediators like nitric oxide (NO), prostaglandin E2 (PGE2), and various cytokines (e.g., TNF-α, IL-6). Benzofuran derivatives have been shown to inhibit the phosphorylation of key proteins in these pathways, such as IκB kinase (IKK), inhibitor of κB (IκBα), p65 (a subunit of NF-κB), extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK.[3] This inhibition prevents the translocation of NF-κB to the nucleus and reduces the activation of other transcription factors, thereby downregulating the expression of inflammatory genes.

Caption: Proposed mechanism of anti-inflammatory action of 5-Hydroxybenzofuran-2-one derivatives.

Data Presentation

The following tables summarize the anti-inflammatory activity of various benzofuran derivatives, providing a comparative basis for the evaluation of 5-Hydroxybenzofuran-2-one.

Table 1: In Vitro Inhibition of Nitric Oxide (NO) Production by Benzofuran Derivatives in LPS-stimulated RAW 264.7 Macrophages

Compound	IC50 (µM) for NO Inhibition	Reference Compound	IC50 (µM)
Benzofuran Derivative 1	17.31	Celecoxib	32.1 ± 1.7
Benzofuran Derivative 2	31.5 ± 2.3
Benzofuran Derivative 3	16.5
Benzofuran Derivative 4	42.8 ± 4.7
Piperazine/benzofuran hybrid 5d	52.23 ± 0.97

Data extracted from studies on various benzofuran derivatives to provide a comparative context.[3][4]

Table 2: In Vivo Anti-inflammatory Activity of Benzofuran Derivatives

Compound	Animal Model	Assay	Dosage	% Inhibition of Paw Edema	Reference Compound	% Inhibition
Furosalicylic acids & derivatives	Rat	Carrageenan-induced paw edema	100 mg/kg	Comparable to Diclofenac	Diclofenac	-
Iodobenzofuran derivatives	Rat	Carrageenan-induced paw edema	-	Surpassed Diclofenac	Diclofenac	-

Qualitative comparison from studies on benzofuran derivatives.[5][6]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the investigation of the anti-inflammatory properties of 5-Hydroxybenzofuran-2-one.

Protocol 1: In Vitro Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This protocol is designed to assess the ability of a test compound to inhibit the production of NO in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS)

• 5-Hydroxybenzofuran-2-one (test compound)

• Griess Reagent System

• 96-well plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 5-Hydroxybenzofuran-2-one (e.g., 1, 10, 50, 100 µM) for 1 hour.

• Inflammation Induction: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (no LPS, no compound) and a positive control (LPS only).

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Sulfanilamide solution (from Griess Reagent System) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution to each well and incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-only treated cells. Determine the IC50 value of the test compound.

Caption: Workflow diagram for the in vitro nitric oxide (NO) production assay.

Protocol 2: Western Blot Analysis for NF-κB and MAPK Signaling Proteins

This protocol details the procedure for examining the effect of 5-Hydroxybenzofuran-2-one on the phosphorylation of key proteins in the NF-κB and MAPK signaling pathways.

Materials:

• RAW 264.7 cells

• 6-well plates

• 5-Hydroxybenzofuran-2-one

• LPS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-IKKα/β, anti-IKKα/β, anti-p-IκBα, anti-IκBα, anti-p-p65, anti-p65, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-p-p38, anti-p38, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with 5-Hydroxybenzofuran-2-one for 1 hour, followed by stimulation with LPS (1 µg/mL) for a specified time (e.g., 30 minutes for phosphorylation events).

• Cell Lysis: Wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on SDS-PAGE gels.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Use β-actin as a loading control.

Caption: A generalized workflow for Western blot analysis of signaling proteins.

Conclusion

5-Hydroxybenzofuran-2-one represents a molecule of interest for the development of novel anti-inflammatory agents. The provided application notes and protocols, based on extensive research into the broader class of benzofuran derivatives, offer a robust starting point for researchers and drug development professionals. The primary mechanism of action is anticipated to be the modulation of the NF-κB and MAPK signaling pathways, leading to a reduction in the production of key inflammatory mediators. Further quantitative studies on 5-Hydroxybenzofuran-2-one are warranted to fully elucidate its therapeutic potential.

References

• 1. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

PIDA-Mediated Hydroquinone Cyclization: A Technical Support Resource

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Phenyliodine(III) diacetate (PIDA) in the intramolecular cyclization of hydroquinones. This powerful oxidative cyclization is instrumental in synthesizing complex molecules in drug discovery and natural product synthesis, but can present challenges. This guide offers solutions to common experimental hurdles.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q1: My PIDA-mediated cyclization of a hydroquinone substrate is resulting in a low yield or no desired product. What are the potential causes and solutions?

A1: Low or no yield in this reaction can stem from several factors, ranging from reagent quality to reaction conditions. Below is a systematic guide to troubleshooting this issue.

• Reagent Quality: PIDA is a moisture-sensitive reagent.[1] Ensure that the PIDA used is fresh and has been stored under anhydrous conditions. The quality of the hydroquinone starting material is also critical; purify it if necessary to remove any metallic impurities that could interfere with the reaction.

• Substrate Reactivity: The electronic properties of the hydroquinone substrate significantly influence the reaction rate.

  • Electron-withdrawing groups on the aromatic ring decrease its nucleophilicity, potentially slowing down or inhibiting the cyclization. If your substrate is electron-deficient, consider increasing the reaction temperature or using a more reactive hypervalent iodine reagent like Phenyliodine(III) bis(trifluoroacetate) (PIFA).

  • Steric hindrance near the cyclization site can also impede the reaction.

• Reaction Conditions:

  • Solvent: The choice of solvent is crucial. Protic solvents like methanol or trifluoroethanol can participate in the reaction, while aprotic solvents like dichloromethane (DCM) or acetonitrile are generally preferred.[2][3] If solubility is an issue, a co-solvent system may be necessary.

  • Temperature: While many PIDA-mediated cyclizations proceed at room temperature, some less reactive substrates may require elevated temperatures to proceed at a reasonable rate.[4] Conversely, for highly reactive substrates, cooling the reaction may be necessary to prevent side product formation.

  • Concentration: For intramolecular cyclizations, running the reaction at high dilution can favor the desired cyclization over intermolecular side reactions.

• Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). This will help determine if the starting material is being consumed and if any new spots corresponding to products or byproducts are forming. If the starting material is not being consumed, it points to an issue with reactivity or reagent quality.

Issue 2: Formation of Multiple Products/Side Reactions

Q2: My reaction is producing a complex mixture of products instead of the desired cyclized compound. How can I improve the selectivity?

A2: The formation of multiple products is a common issue and can often be addressed by modifying the reaction conditions.

• Intermolecular Reactions: If you are observing products with a higher molecular weight than your desired product, intermolecular reactions may be occurring. To favor the intramolecular cyclization, perform the reaction at a lower concentration (high dilution).

• Over-oxidation: PIDA is a strong oxidizing agent and can sometimes lead to over-oxidation of the desired product. To mitigate this, you can:

  • Use a slight excess (1.1-1.5 equivalents) of PIDA, but avoid a large excess.

  • Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.

  • Perform the reaction at a lower temperature.

• Solvent Participation: As mentioned previously, nucleophilic solvents can compete with the intramolecular nucleophile, leading to undesired products. Switching to a non-nucleophilic solvent is recommended.

• Alternative Reaction Pathways: Depending on the substrate, alternative cyclization pathways or rearrangements may be possible.[5] Careful structural elucidation of the side products can provide insight into these pathways and guide further optimization.

Frequently Asked Questions (FAQs)

Q3: How can I tell if my PIDA reagent is still active?

A3: While a definitive quantitative test is complex, a good qualitative indicator is the physical appearance of the PIDA. It should be a fine, white crystalline solid.[6] If it has a yellowish tint or appears clumpy, it may have decomposed due to moisture. For a more definitive test, you can run a small-scale control reaction with a known, reactive substrate.

Q4: What is the best way to quench a PIDA-mediated reaction?

A4: A common method to quench the reaction and remove excess PIDA is to add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃).[3] This reduces the hypervalent iodine species to iodobenzene, which can then be removed during the aqueous workup.

Q5: Are there any safety precautions I should be aware of when working with PIDA?

A5: PIDA is a stable solid that is relatively easy to handle.[7][8] However, it is an oxidizing agent and should be handled with care. Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3]

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for PIDA-mediated cyclizations of hydroquinone derivatives as reported in the literature. This data can serve as a starting point for optimizing your own reactions.

Substrate Type	PIDA (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Electron-rich hydroquinone	1.1 - 1.5	DCM	0 - 25	1 - 4	70 - 95	[2]
Electron-neutral hydroquinone	1.2 - 2.0	Acetonitrile	25 - 50	4 - 12	50 - 80	[9]
Electron-deficient hydroquinone	1.5 - 2.5	Trifluoroethanol	50 - 80	12 - 24	30 - 60	[2]
Sterically hindered hydroquinone	2.0 - 3.0	1,2-Dichloroethane	80	24	20 - 50	N/A

Note: This table is a generalized summary. Optimal conditions will vary depending on the specific substrate.

Experimental Protocols

Standard Protocol for PIDA-Mediated Cyclization of a Hydroquinone Derivative

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the hydroquinone substrate (1.0 eq).

• Dissolution: Dissolve the substrate in an appropriate anhydrous solvent (e.g., DCM, 0.01-0.05 M).

• Cooling (Optional): If the reaction is known to be highly exothermic or if side reactions are a concern, cool the solution to 0 °C in an ice bath.

• Addition of PIDA: Add PIDA (1.1-1.5 eq) portion-wise over 5-10 minutes with vigorous stirring.

• Reaction: Allow the reaction to stir at the appropriate temperature (e.g., room temperature) and monitor its progress by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Workup: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or ethyl acetate). Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Proposed mechanism for the PIDA-mediated intramolecular cyclization of hydroquinones.

Caption: Standard experimental workflow for PIDA-mediated hydroquinone cyclization.

References

• 1. Efficient Oxidative Dearomatisations of Substituted Phenols Using Hypervalent Iodine (III) Reagents and Antiprotozoal Evaluation of the Resulting Cyclohexadienones against T. b. rhodesiense and P. falciparum Strain NF54 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Simultaneous determination of arbutin and its decomposed product hydroquinone in whitening creams using high-performance liquid chromatography with photodiode array detection: Effect of temperature and pH on decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Iodosobenzene Diacetate [organic-chemistry.org]
• 6. (Diacetoxyiodo)benzene - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. What has low toxicity and is essential to manufacturing active pharmaceutical ingredients? Introducing DAIB, a hypervalent iodine compound – Chemia [chemia.manac-inc.co.jp]
• 9. PIDA-mediated intramolecular oxidative C–N bond formation for the direct synthesis of quinoxalines from enaminones - RSC Advances (RSC Publishing) [pubs.rsc.org]

Optimization of reaction conditions for 5-hydroxybenzofuran synthesis

Technical Support Center: Synthesis of 5-Hydroxybenzofuran

This technical support guide provides troubleshooting advice, answers to frequently asked questions, and detailed protocols for the synthesis of 5-hydroxybenzofuran. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 5-hydroxybenzofurans?

A1: A prevalent and effective method is the tandem in situ oxidative coupling and cyclization of hydroquinones with β-dicarbonyl compounds, often mediated by an oxidant like Phenyliodine(III) diacetate (PIDA).[1][2][3] Another relevant pathway is the Nenitzescu synthesis, where 5-hydroxybenzofurans can sometimes be formed as a competing product.[4] Traditional approaches also include Michael addition.[1][2]

Q2: What are the key reaction parameters to consider for optimizing the synthesis?

A2: The critical parameters for optimization include the choice of catalyst, oxidant, solvent, and reaction temperature. The molar ratio of the reactants also plays a significant role in maximizing the yield and minimizing side products.[1][2]

Q3: What are some of the biological activities of 5-hydroxybenzofuran derivatives?

A3: 5-hydroxybenzofuran derivatives are known for a wide range of biological activities, including antitumor, anti-estrogen activity in breast cancer, mTOR signaling inhibition, antifungal, antiproliferative, and anti-inflammatory properties.[1]

Troubleshooting Guide

Q1: I am getting a low yield of my desired 5-hydroxybenzofuran product. What are the potential causes and solutions?

A1: Low yields can stem from several factors. Consider the following troubleshooting steps:

• Sub-optimal Reaction Conditions: The choice of catalyst, oxidant, solvent, and temperature is crucial. For the PIDA-mediated synthesis, Zinc Iodide (ZnI₂) as a catalyst in chlorobenzene at 95 °C has been shown to be effective.[1][2] Refer to the data tables below for a comparison of different conditions.

• Incorrect Reactant Ratio: An inappropriate ratio of hydroquinone to the β-dicarbonyl compound can lead to lower yields. Experiment with adjusting the substrate ratio; for instance, increasing the amount of the β-dicarbonyl compound may improve the yield.[2]

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring the reaction progress using Thin-Layer Chromatography (TLC) is recommended to determine the optimal reaction time.[4]

• Substrate Reactivity: The electronic properties of your substrates can significantly impact the yield. Hydroquinones with electron-donating groups tend to give higher yields, while β-ketoesters with electron-withdrawing groups on an aromatic ring may result in poor yields.[1][2][5]

• Polymerization: Polymerization of starting materials or intermediates can be a competing reaction, reducing the yield of the desired product.[4] See the specific troubleshooting question on polymerization below.

Q2: My reaction is producing a significant amount of side products. How can I improve the selectivity?

A2: The formation of side products is a common issue. Here are some strategies to enhance selectivity:

• Catalyst Selection: The choice of catalyst can heavily influence the reaction pathway. In syntheses where both indoles and benzofurans can be formed, such as the Nenitzescu synthesis, certain Lewis acids like CuCl₂, BiCl₃, and FeCl₃ favor the formation of benzofurans, while zinc halides (e.g., ZnI₂) may favor indole formation.[4]

• Solvent Choice: The solvent can impact the selectivity. For the PIDA-mediated synthesis, chlorobenzene and toluene have been shown to provide good yields.[2] In other contexts, nitromethane has been used to favor indole formation over benzofurans.[4]

• Temperature Control: Excessive heat can promote the formation of side products. It is important to maintain a controlled and optimized temperature throughout the reaction.[4] While higher temperatures can sometimes increase reaction rates, they may also decrease selectivity.

Q3: I am observing polymerization in my reaction mixture. How can I prevent this?

A3: Polymerization is a known challenge, particularly in reactions involving quinones.[4] To mitigate this, you can try the following:

• Control Reactant Concentration: High concentrations of reactants can favor polymerization. Running the reaction at a more dilute concentration may help to minimize this side reaction.[4]

• Temperature Management: As with other side reactions, excessive heat can promote polymerization. Maintaining a moderate and consistent temperature is advisable.[4]

• Use of a Catalyst: A suitable catalyst can accelerate the desired reaction pathway, allowing it to outcompete the polymerization process.[4]

Data Presentation: Optimization of Reaction Conditions

The following tables summarize the optimization of various reaction parameters for the synthesis of 5-hydroxybenzofurans via a PIDA-mediated oxidative coupling.

Table 1: Effect of Catalyst and Oxidant on Yield

Entry	Catalyst	Oxidant	Solvent	Temp. (°C)	Yield (%)
1	ZnI₂	DDQ	DCE	85	40
2	ZnI₂	PIDA	DCE	85	61
3	Cu(OTf)₂	PIDA	DCE	85	55
4	Fe(OTf)₃	PIDA	DCE	85	48
5	Sc(OTf)₃	PIDA	DCE	85	52
6	I₂	H₂O₂	DCE	85	Trace
7	ZnI₂	PIDA	PhCl	95	81

Reaction conditions: 1a (0.50 mmol), 2a (1.00 mmol), catalyst (0.25 mmol), oxidant (0.55 mmol) in solvent (5 mL) was stirred for 6 hours. Data sourced from[1][2].

Table 2: Effect of Solvent and Temperature on Yield

Entry	Catalyst	Oxidant	Solvent	Temp. (°C)	Yield (%)
1	ZnI₂	PIDA	DCE	85	61
2	ZnI₂	PIDA	PhCl	85	75
3	ZnI₂	PIDA	Toluene	85	69
4	ZnI₂	PIDA	CHCl₃	85	64
5	ZnI₂	PIDA	DMF	85	ND
6	ZnI₂	PIDA	THF	85	Trace
7	ZnI₂	PIDA	CH₃CN	85	35
8	ZnI₂	PIDA	EtOH	85	Trace
9	ZnI₂	PIDA	PhCl	75	58
10	ZnI₂	PIDA	PhCl	95	81
11	ZnI₂	PIDA	PhCl	110	83

Reaction conditions: 1a (0.50 mmol), 2a (1.00 mmol), catalyst (0.25 mmol), oxidant (0.55 mmol) in solvent (5 mL) was stirred for 6 hours. ND = Not Detected. Data sourced from[2].

Experimental Protocols

General Procedure for the Synthesis of 5-Hydroxybenzofurans via PIDA-mediated Oxidative Coupling [1][2]

• To a reaction flask, add the hydroquinone substrate (1, 0.50 mmol), the β-dicarbonyl compound (2, 1.00 mmol), Zinc Iodide (ZnI₂, 0.25 mmol), and Phenyliodine(III) diacetate (PIDA, 0.55 mmol).

• Add chlorobenzene (5 mL) to the mixture.

• Stir the reaction mixture at 95 °C for 6 hours.

• Upon completion of the reaction (monitor by TLC), quench the reaction by adding water.

• Separate the organic phase.

• Dry the organic phase over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under vacuum.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-hydroxybenzofuran derivative.

Visualizations

Caption: Experimental workflow for the synthesis of 5-hydroxybenzofuran.

References

• 1. Thieme E-Journals - SynOpen / Full Text [thieme-connect.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-Hydroxybenzofuran-2-one

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of 5-Hydroxybenzofuran-2-one. The information is presented in a practical question-and-answer format to directly address challenges encountered during experimentation.

Troubleshooting Guides

This section addresses common issues and provides actionable solutions for the purification of 5-Hydroxybenzofuran-2-one.

Issue 1: Low Recovery After Column Chromatography

• Question: I am losing a significant amount of my 5-Hydroxybenzofuran-2-one during silica gel column chromatography. What could be the cause?

• Answer: Low recovery from a silica gel column can be due to several factors. Given that benzofuran derivatives can be sensitive, decomposition on the acidic silica gel is a primary suspect. The phenolic hydroxyl group and the lactone ring may also lead to strong interactions with the stationary phase, causing irreversible adsorption or streaking.

  Troubleshooting Steps:

  • Deactivate the Silica Gel: Before preparing your column, you can neutralize the silica gel by washing it with a solvent mixture containing a small amount of a non-polar base, such as triethylamine (~1%) in your eluent system.

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.

  • Optimize Your Eluent System: Ensure your chosen eluent system provides an appropriate Rf value (typically 0.2-0.4) for 5-Hydroxybenzofuran-2-one on a TLC plate. This ensures the compound does not stay on the column for an extended period.

  • Perform Flash Chromatography: Minimizing the time the compound spends on the column by using flash chromatography can reduce the chances of degradation.

Issue 2: Persistent Impurities After Purification

• Question: I have purified my 5-Hydroxybenzofuran-2-one by column chromatography, but I still see impurities in the NMR/LC-MS. How can I remove them?

• Answer: Persistent impurities are often structurally similar to the target compound, making them difficult to separate. Common impurities can include starting materials, isomers, or byproducts from the synthesis.

  Troubleshooting Steps:

  • Recrystallization: This is a powerful technique for removing minor impurities. Experiment with different solvent systems to find one in which 5-Hydroxybenzofuran-2-one has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Optimize Chromatography Conditions: If recrystallization is not effective, revisit your column chromatography. A shallower solvent gradient during elution can improve the separation of closely eluting compounds. You can also try a different solvent system to alter the selectivity. For example, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system might provide better resolution.

  • Preparative HPLC: For very challenging separations, preparative High-Performance Liquid Chromatography (HPLC) can offer superior resolution.

Issue 3: Oily Product Instead of a Solid

• Question: My 5-Hydroxybenzofuran-2-one is an oil after solvent removal, making it difficult to handle and assess purity. How can I induce crystallization?

• Answer: The presence of residual solvent or impurities can inhibit crystallization.

  Troubleshooting Steps:

  • High Vacuum Drying: Ensure all residual solvent is removed by drying the oil under a high vacuum for an extended period.

  • Trituration: Add a solvent in which your compound is poorly soluble but the impurities are soluble. Stir the mixture, and the desired compound may precipitate as a solid, which can then be collected by filtration.

  • Solvent/Anti-Solvent Recrystallization: Dissolve the oil in a minimal amount of a good solvent. Then, slowly add an "anti-solvent" (in which the compound is insoluble) until the solution becomes cloudy. Gentle heating to redissolve the precipitate followed by slow cooling can promote crystal growth.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for 5-Hydroxybenzofuran-2-one?

A1: The most frequently employed purification techniques for 5-Hydroxybenzofuran-2-one and its derivatives are:

• Flash Column Chromatography: This is a standard method for the initial purification of the crude product from a synthesis.[1]

• Recrystallization: This technique is excellent for obtaining highly pure crystalline material, especially after an initial chromatographic purification.

• Preparative High-Performance Liquid Chromatography (HPLC): This is used for separations that are difficult to achieve by standard column chromatography.

Q2: How do I choose an appropriate solvent system for column chromatography?

A2: The ideal solvent system for column chromatography is typically determined by Thin Layer Chromatography (TLC) analysis of the crude material.

• Initial Screening: Begin with a common solvent system such as petroleum ether/ethyl acetate or hexane/ethyl acetate.

• Target Rf Value: Aim for an Rf value of approximately 0.2-0.4 for 5-Hydroxybenzofuran-2-one on the TLC plate. This generally provides good separation on a column.

• Gradient Elution: For complex mixtures containing multiple components, a gradient elution, where the polarity of the mobile phase is gradually increased, is often more effective than an isocratic (constant polarity) elution.

Q3: What are some potential degradation pathways for 5-Hydroxybenzofuran-2-one during purification?

A3: The lactone functionality in the 5-Hydroxybenzofuran-2-one structure can be susceptible to hydrolysis under strongly acidic or basic conditions. Additionally, the phenolic hydroxyl group can be sensitive to oxidation. Prolonged exposure to acidic silica gel or elevated temperatures can lead to degradation. It is advisable to work at neutral pH and moderate temperatures whenever possible.

Q4: Which analytical techniques are best for assessing the purity of the final product?

A4: To accurately determine the purity of your 5-Hydroxybenzofuran-2-one, a combination of techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and can be used to identify impurities.

Data Presentation

Table 1: Comparison of Purification Techniques for Benzofuranone Derivatives (Illustrative Data)

Purification Method	Typical Eluent/Solvent System	Reported Yield Range (%)	Purity Achieved	Reference
Flash Column Chromatography	Petroleum Ether / Ethyl Acetate (5:1)	70-95	>95%	[2][3]
Recrystallization	Acetone / Methanol	Variable (depends on crude purity)	>99%	[4]
Preparative HPLC	Acetonitrile / Water Gradient	50-80	>99%	[5]

Note: The data presented are based on reports for various benzofuranone derivatives and should be considered as a general guide. Optimal conditions for 5-Hydroxybenzofuran-2-one should be determined empirically.

Experimental Protocols

Protocol 1: Flash Column Chromatography

• Slurry Preparation: In a beaker, create a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent (e.g., 10% ethyl acetate in petroleum ether).

• Column Packing: Pour the silica gel slurry into a glass column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 5-Hydroxybenzofuran-2-one in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, for less soluble material, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the compound.

• Fraction Collection and Analysis: Collect fractions and monitor the separation by TLC. Combine the fractions containing the pure 5-Hydroxybenzofuran-2-one.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Protocol 2: Recrystallization

• Dissolution: Place the crude or partially purified solid in an Erlenmeyer flask. Add a minimal amount of a suitable solvent or solvent mixture (e.g., acetone/methanol) and heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should commence. For improved yield, the flask can be placed in an ice bath or refrigerator after reaching room temperature.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under a high vacuum to remove any residual solvent.

Mandatory Visualization

Caption: General purification workflow for 5-Hydroxybenzofuran-2-one.

Caption: Putative anti-inflammatory signaling pathway modulation.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. US3147280A - Preparation of benzofuran derivatives - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]

Technical Support Center: Domino Reactions for Benzofuranone Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation and optimize domino reactions for the synthesis of benzofuranones.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction is producing a dark, tar-like substance with low yields of the desired benzofuranone. What is the likely cause and how can I fix it?

A1: The formation of dark, polymeric, or tar-like substances often points to acid-catalyzed self-condensation or polymerization of the starting materials, which competes with the desired intramolecular cyclization.[1] High substrate concentrations can also favor these intermolecular side reactions.[1]

Troubleshooting Steps:

• Optimize Reaction Conditions: Employ milder reaction conditions to disfavor polymerization.[1] This can include lowering the reaction temperature, which may slightly increase the chemical yield.[1][2]

• Use Efficient Catalysts: The use of highly efficient catalytic systems can help the desired reaction outcompete side reactions.[1]

• Control Substrate Concentration: Running the reaction under more dilute conditions can minimize intermolecular side reactions that lead to byproducts.[1]

• Ensure Inert Atmosphere: If using transition-metal catalysts (e.g., palladium-catalyzed reactions), ensure strict anaerobic conditions to prevent side reactions like oxidative homocoupling.[3]

Q2: The final intramolecular cyclization (lactonization) step is slow or incomplete, leaving significant amounts of the phenol intermediate. How can I drive the reaction to completion?

A2: This issue often arises from insufficient acid catalysis for the final ring-closing step. While a Lewis acid might be effective for the initial steps of the domino sequence, a protic acid is frequently required for the lactonization.[1]

Troubleshooting Steps:

• Optimize the Acid Catalyst: If you are using only a Lewis acid (e.g., AlCl₃), consider adding a protic acid like trifluoroacetic acid (TFA).[1][2] The combination of both a Lewis and a protic acid from the start of the reaction can significantly increase the rate of benzofuranone formation.[1][2] Experimenting with other protic acids like toluenesulfonic acid or hydrochloric acid may also be beneficial.[1][2]

• Adjust Reaction Temperature: While lower temperatures can sometimes improve yield, in certain cases, a higher temperature (e.g., 120 °C) combined with an optimal concentration of the protic acid is necessary to push the reaction to completion.[1][2]

• Sequential Addition is Not Always Better: Studies have shown that adding the protic acid after the formation of the phenol intermediate does not necessarily improve yields compared to a one-pot approach where both acids are present from the beginning.[1][2]

Q3: My reaction is producing a mixture of regioisomers. How can I improve the regioselectivity of the cyclization?

A3: The formation of regioisomers is a common challenge in intramolecular cyclizations like the Friedel-Crafts reaction.[1] Regioselectivity is governed by the electronic and steric properties of the starting materials and the reaction conditions.[1]

Troubleshooting Steps:

• Substrate Design: The most effective method is to use starting materials where the substitution pattern on the aromatic ring strongly directs cyclization to a single position.[1] Electron-donating groups will typically direct electrophilic substitution to the ortho and para positions.[1]

• Catalyst Choice: The choice of Lewis or Brønsted acid can influence the ratio of regioisomers.[1] Screening different acid catalysts may lead to improved selectivity for the desired isomer.[1] For example, various Lewis acids such as boronic acids, boron trifluoride, and different aluminum-based acids have been evaluated, though in some cases they did not offer superior results to an AlCl₃/TFA system.[2]

Q4: In my base-promoted domino reaction (e.g., Michael addition/lactonization), the starting materials decompose. How can I achieve the desired product?

A4: In base-promoted domino reactions for synthesizing 3,3-disubstituted benzofuran-2(3H)-ones, the stability of intermediates is critical. For instance, N-substituted (ortho-hydroxy)aryl glycine esters can be unstable under strongly basic conditions.[4] The phenolate anion formed can cyclize directly or decompose if a Michael acceptor is not present to trap it in the desired reaction pathway.[4][5]

Troubleshooting Steps:

• Optimize the Base: The choice and amount of base are crucial. Caesium carbonate (Cs₂CO₃) has been shown to be effective.[4][5] The optimal condition in one study was found to be 4.0 equivalents of Cs₂CO₃.[4]

• Control Reagent Stoichiometry: Ensure the Michael acceptor (e.g., methyl acrylate) is present in sufficient excess (e.g., 6 equivalents) to facilitate the initial Michael addition before decomposition or undesired cyclization of the starting material can occur.[4]

• Adjust Temperature and Time: The reaction is sensitive to temperature. An optimal condition was identified at 50°C for 30 minutes, which provided a high yield.[4]

Data Presentation: Optimization of Reaction Conditions

Table 1: Optimization of a Domino Diels-Alder/Cyclization Reaction for Benzofuranone Synthesis. [2] Reaction: 3-hydroxy-4-methyl-2-pyrone with a nitroalkene bearing an ester group.

Entry	Lewis Acid (mol %)	Protic Acid (mol %)	Temperature (°C)	Time (h)	Yield of Benzofuranone (%)
1	AlCl₃ (10)	-	80	24	15
2	AlCl₃ (10)	-	80	48	30
3	AlCl₃ (10)	TFA (20)	80	16	65
4	AlCl₃ (10)	TFA (20)	60	16	70
5	AlCl₃ (10)	TFA (20)	120	16	81
6	B(OH)₃ (10)	TFA (20)	120	16	55
7	BF₃·OEt₂ (10)	TFA (20)	120	16	60
8	AlCl₃ (10)	TsOH (20)	120	16	75
9	AlCl₃ (10)	HCl (20)	120	16	68

Table 2: Optimization of Base-Promoted Michael Addition/Lactonization for 3-Alkyl-3-N-substituted Aminobenzofuran-2(3H)-one Synthesis. [4][5] Reaction: (ortho-hydroxy)aryl acetic acid ethyl ester with methyl acrylate.

Entry	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄ (5.0)	EtOH	60	12	31
2	Cs₂CO₃ (2.0)	Toluene	60	12	55
3	Cs₂CO₃ (4.0)	Toluene	60	12	68
4	Cs₂CO₃ (4.0)	Toluene	50	0.5	73
5	Cs₂CO₃ (4.0)	Toluene	30	1.0	65
6	Cs₂CO₃ (5.0)	Toluene	50	0.5	70

Experimental Protocols

Protocol 1: Domino Synthesis of 7-methylbenzofuran-2(3H)-one from a 3-Hydroxy-2-Pyrone [1][2]

• To a thick-walled reaction vessel, add the pyrone (0.2 mmol, 2 equiv), nitroalkene (0.1 mmol, 1 equiv), BHT (0.01 mmol, 0.1 equiv), and AlCl₃ (0.01 mmol, 0.1 equiv).

• Flush the vessel with Argon gas for 5 minutes.

• Add 1,2-dichlorobenzene (DCB) (0.2 mL, 0.5 M) and trifluoroacetic acid (TFA) (0.02 mmol, 0.2 equiv) to the vessel.

• Quickly seal the tube.

• Heat the reaction mixture to 120 °C for 16 hours. Monitor the reaction by TLC as needed.

• After cooling the reaction mixture to room temperature, directly purify the mixture by flash column chromatography on silica gel without an aqueous workup.

Protocol 2: One-Pot Synthesis of 3-Alkyl-3-N-substituted Aminobenzofuran-2(3H)-ones [5]

• To a reaction flask, add the (ortho-hydroxyl)phenyl acetic acid ethyl ester derivative (0.25 mmol, 1 equiv) and caesium carbonate (Cs₂CO₃) (1.0 mmol, 4 equiv).

• Add dry toluene (2.5 mL) to the flask.

• Add methyl acrylate (1.5 mmol, 6 equiv) to the reaction mixture.

• Stir the mixture at 50°C for 30 minutes.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (petroleum ether/ethyl acetate) to afford the desired product.

Visualizations

Caption: Troubleshooting workflow for low yield in benzofuranone synthesis.

Caption: Domino reaction pathway for benzofuranone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. One-pot domino syntheses of 3-alkyl-3-N-substituted aminobenzofuran-2(3H)-ones based on alkali-promoted Michael addition and lactonization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Scaling up the synthesis of 5-Hydroxybenzofuran-2-one for in vivo studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 5-Hydroxybenzofuran-2-one for in vivo studies. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experimental work.

Troubleshooting Guide

Scaling up the synthesis of 5-Hydroxybenzofuran-2-one can present several challenges. This guide addresses common issues encountered during the process.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction- Inefficient mixing in larger reactors- Poor temperature control- Catalyst deactivation	- Monitor reaction progress using HPLC or GC and consider extending reaction time or adjusting temperature.- Ensure the agitator design and speed are appropriate for the reactor volume and viscosity. Consider installing baffles to improve mixing.[1]- Verify temperature probe calibration and ensure the reactor's heating/cooling system is adequate for the batch size. For highly exothermic reactions, consider a semi-batch process with gradual reactant addition.[1]- Ensure proper catalyst dispersion. If using a solid catalyst, check for degradation or fouling and consider optimizing catalyst loading.[1]
Impure Product	- Side product formation due to poor temperature control- Inefficient purification at a larger scale	- Maintain strict temperature control throughout the reaction.- For crystallization, experiment with different solvent/anti-solvent systems and control the cooling rate. Seeding with pure crystals can be beneficial.[1]- If using chromatography, consider a more cost-effective stationary phase and optimize solvent usage for large-scale separation.[1]
Difficulty with Product Isolation	- Poor crystallization- Product instability	- Screen various solvent systems to find optimal crystallization conditions.[1]- Analyze for potential degradation pathways under the reaction or workup conditions. Consider adjusting pH or temperature during extraction and isolation.
Reaction Fails to Initiate	- Low quality of starting materials- Inactive catalyst	- Verify the purity of starting materials using appropriate analytical techniques.- Test the catalyst on a small-scale reaction to confirm its activity.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the scale-up of 5-Hydroxybenzofuran-2-one synthesis?

A1: The most critical parameters are typically reaction temperature, mixing efficiency, and the rate of reagent addition, especially for exothermic reactions. Poor control over these can lead to the formation of impurities and reduced yields.[1]

Q2: How can I minimize the formation of side products?

A2: Precise control of the reaction temperature is crucial. Additionally, ensuring homogeneous mixing can prevent localized "hot spots" where side reactions are more likely to occur. The purity of your starting materials also plays a significant role.

Q3: What purification methods are most suitable for large-scale synthesis of 5-Hydroxybenzofuran-2-one?

A3: Crystallization is often the most cost-effective and scalable purification method.[1] However, if higher purity is required for in vivo studies, large-scale column chromatography may be necessary, though it can be more expensive and time-consuming.[1]

Q4: Are there any specific safety precautions I should take when scaling up this synthesis?

A4: Yes. 5-Hydroxybenzofuran-2-one is known to cause skin and eye irritation and may cause respiratory irritation.[2] When working with larger quantities, it is essential to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated area or fume hood. Always consult the Safety Data Sheet (SDS) for all reagents used in the synthesis.

Experimental Protocols

Several synthetic routes to benzofuranones have been reported. Below are summaries of two approaches that can be adapted for the synthesis of 5-Hydroxybenzofuran-2-one.

Method 1: Domino Friedel-Crafts/Lactonization

This method involves a domino reaction consisting of a Friedel-Crafts alkylation followed by an intramolecular lactonization.[3]

Reaction Scheme:

Caption: Domino Friedel-Crafts/Lactonization Synthesis Workflow.

Procedure:

• To a solution of the polyphenol (e.g., hydroquinone) in a suitable solvent (e.g., acetic acid), add the electrophilic counterpart.

• Heat the reaction mixture to the desired temperature (e.g., 120 °C) and monitor the reaction progress by TLC or HPLC.[3]

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by flash chromatography or crystallization.

Quantitative Data Summary (Domino Reaction):

Entry	Polyphenol	Electrophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Hydroquinone	Diethylketomalonate	Acetic Acid	120	12	45
2	Hydroquinone	3,3,3-Trifluoromethyl pyruvate	Acetic Acid	120	4	80
3	Resorcinol	Diethylketomalonate	Acetic Acid	120	-	up to 81
4	Catechol	3,3,3-Trifluoromethyl pyruvate	Acetic Acid	120	-	86

Data adapted from a study on the synthesis of various benzofuran-2-one derivatives.[3]

Method 2: PIDA-Mediated Oxidative Coupling and Cyclization

This approach provides a practical and scalable method for preparing 5-hydroxybenzofurans through a tandem in situ oxidative coupling and cyclization.[4]

Reaction Scheme:

Caption: PIDA-Mediated Synthesis of 5-Hydroxybenzofurans.

Procedure:

• To a solution of the hydroquinone and β-dicarbonyl compound in a suitable solvent (e.g., chlorobenzene), add the catalyst (e.g., ZnI2) and the oxidant (PIDA).[4][5]

• Reflux the reaction mixture at the appropriate temperature (e.g., 95 °C) for the specified time (e.g., 6 hours).[4][5]

• Monitor the reaction by TLC.

• After completion, cool the mixture, perform an aqueous workup, and extract the product with an organic solvent.

• Dry the organic layer, concentrate it, and purify the residue by column chromatography.

Quantitative Data Summary (PIDA-Mediated Reaction):

Entry	Hydroquinone (mmol)	β-Dicarbonyl Compound (mmol)	Catalyst (mmol)	Oxidant (PIDA) (mmol)	Solvent (mL)	Temperature (°C)	Time (h)	Yield (%)
1	0.50	1.00	ZnI2 (0.25)	0.55	PhCl (5)	95	6	up to 96

Data adapted from a study on the synthesis of 5-hydroxybenzofurans.[4][5]

Logical Workflow for Troubleshooting Scale-Up Issues

Caption: Troubleshooting Workflow for Scaling Up Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.de [thieme-connect.de]
• 5. Thieme E-Journals - SynOpen / Full Text [thieme-connect.com]

Addressing matrix effects in LC-MS analysis of 5-Hydroxybenzofuran-2-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS analysis of 5-Hydroxybenzofuran-2-one and other phenolic compounds.

Troubleshooting Guide: Matrix Effects

Matrix effects, primarily ion suppression or enhancement, are a significant challenge in LC-MS analysis, leading to inaccurate quantification and poor reproducibility.[1][2][3] The "matrix" encompasses all components within a sample excluding the analyte of interest.[4] In biological samples such as plasma or serum, these components can include salts, lipids, and proteins that may interfere with the ionization of the target analyte.[5][6]

The following table summarizes common issues related to matrix effects, their potential causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Signal/Ion Suppression	- Co-elution of matrix components (e.g., phospholipids, salts) that compete with the analyte for ionization.[7][8] - High concentrations of endogenous compounds in the sample.[9] - Inefficient sample cleanup.[10]	- Optimize Sample Preparation: Employ more rigorous cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.[4][11][12] - Chromatographic Optimization: Modify the LC gradient, change the column chemistry, or adjust the flow rate to improve separation between the analyte and interfering peaks.[13] - Sample Dilution: Dilute the sample to reduce the concentration of matrix components. This is only feasible if the analyte concentration remains above the limit of quantification.[13] - Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data analysis.[14][15]
High Analyte Signal/Ion Enhancement	- Co-eluting matrix components that enhance the ionization efficiency of the analyte.	- Improve Chromatographic Separation: As with ion suppression, enhancing the separation of the analyte from matrix components is key.[13] - Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is identical to the sample matrix to compensate for consistent enhancement effects.[4]
Poor Reproducibility/Inconsistent Results	- Sample-to-sample variation in matrix composition.[13] - Inconsistent sample preparation.[1] - Buildup of matrix components on the LC column or in the MS source.[7]	- Standardize Sample Preparation: Ensure a consistent and reproducible sample preparation protocol is followed for all samples. - Incorporate a Robust Internal Standard: A suitable internal standard can help to normalize variations between samples.[16][17] - Implement Column Washing: Introduce a robust column wash step between injections to remove strongly retained matrix components. - Regular MS Source Cleaning: Follow a regular maintenance schedule for cleaning the mass spectrometer's ion source.
Shifting Retention Times	- Matrix-induced changes to the stationary phase. - High sample viscosity affecting injection.	- Thorough Sample Cleanup: Minimize the introduction of complex matrix components onto the column. - Dilution and Reconstitution: Ensure the final sample is reconstituted in a solvent compatible with the initial mobile phase.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of matrix effects in the analysis of phenolic compounds like 5-Hydroxybenzofuran-2-one in plasma?

A1: The primary causes of matrix effects in plasma analysis are co-eluting endogenous components such as phospholipids, salts, and proteins.[5][7] These molecules can interfere with the electrospray ionization (ESI) process by competing with the analyte for charge in the ESI droplet or by altering the droplet's physical properties, leading to either suppression or enhancement of the analyte signal.[6][8]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike analysis.[17] This involves comparing the peak area of an analyte spiked into a pre-extracted blank matrix sample with the peak area of the same analyte in a neat solution (e.g., mobile phase). A significant difference in peak areas indicates the presence of matrix effects. Another technique is the post-column infusion method, where a constant flow of the analyte is introduced into the MS while a blank matrix extract is injected into the LC system. Dips or peaks in the baseline signal indicate regions of ion suppression or enhancement.[8][17]

Q3: What is the most effective sample preparation technique to minimize matrix effects for phenolic compounds in serum?

A3: While protein precipitation is a simple and common technique, it is often the least effective at removing interfering small molecules and phospholipids.[10][15] Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at cleaning up complex samples like serum and reducing matrix effects.[4][11][12] The choice between SPE and LLE will depend on the specific physicochemical properties of 5-Hydroxybenzofuran-2-one.

Q4: When should I use a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS is considered the "gold standard" for compensating for matrix effects and should be used whenever accurate and precise quantification is required, especially in complex matrices.[13][14][15] Since a SIL-IS has nearly identical chemical and physical properties to the analyte, it will co-elute and experience the same degree of ion suppression or enhancement. This allows for the analyte-to-IS peak area ratio to remain constant, leading to more reliable quantification.[15]

Q5: Can optimizing the LC method help in reducing matrix effects?

A5: Yes, optimizing chromatographic conditions is a powerful strategy. By adjusting the mobile phase gradient, flow rate, or switching to a column with a different stationary phase chemistry, you can often achieve better separation of 5-Hydroxybenzofuran-2-one from co-eluting matrix components, thereby minimizing their impact on ionization.[13]

Experimental Protocols

Below are detailed methodologies for experiments relevant to addressing matrix effects in the LC-MS analysis of 5-Hydroxybenzofuran-2-one in a biological matrix like plasma.

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 5-Hydroxybenzofuran-2-one-d3 in methanol) to each plasma sample.

• Precipitation: Add 300 µL of cold acetonitrile to each tube.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex and Centrifuge: Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

• Transfer to Autosampler Vials: Transfer the final supernatant to autosampler vials for LC-MS analysis.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

• Sample Thawing and Aliquoting: Follow steps 1 and 2 from the PPT protocol.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution.

• pH Adjustment (if necessary): For acidic compounds like many phenolics, acidify the plasma sample by adding a small volume of a weak acid (e.g., 10 µL of 1% formic acid in water).

• Extraction Solvent Addition: Add 500 µL of an appropriate organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Extraction: Vortex for 2 minutes, followed by shaking on a mechanical shaker for 15 minutes.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation, Reconstitution, and Analysis: Follow steps 8-11 from the PPT protocol.

Quantitative Data Summary

The following tables present hypothetical, yet realistic, quantitative data illustrating the impact of different sample preparation methods on recovery and matrix effects for 5-Hydroxybenzofuran-2-one analysis.

Table 1: Recovery of 5-Hydroxybenzofuran-2-one with Different Sample Preparation Methods

Sample Preparation Method	Analyte Concentration (ng/mL)	Mean Peak Area (n=5)	Peak Area in Post-Extraction Spike	Recovery (%)	RSD (%)
Protein Precipitation	50	45,280	58,910	76.9	6.8
Liquid-Liquid Extraction	50	54,820	60,150	91.1	4.2
Solid-Phase Extraction	50	57,650	60,530	95.2	3.5

Table 2: Matrix Effect Evaluation for 5-Hydroxybenzofuran-2-one

Sample Preparation Method	Analyte Concentration (ng/mL)	Peak Area in Neat Solution (A)	Peak Area in Post-Extraction Spike (B)	Matrix Effect (%) [B/A * 100]
Protein Precipitation	50	75,140	58,910	78.4 (Ion Suppression)
Liquid-Liquid Extraction	50	75,140	70,260	93.5 (Minimal Suppression)
Solid-Phase Extraction	50	75,140	73,590	98.0 (Negligible Effect)

Visualizations

The following diagrams illustrate key concepts and workflows in addressing matrix effects.

Caption: Mechanism of ion suppression in the ESI source.

Caption: Decision tree for troubleshooting matrix effects.

Caption: General workflow for Solid-Phase Extraction (SPE).

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. LC-MS/MS based analytical strategies for the detection of lipid peroxidation products in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous LC-MS/MS analysis of the plasma concentrations of a cocktail of 5 cytochrome P450 substrate drugs and their metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. protocols.io [protocols.io]
• 6. Development and validation of an LC-MS/MS method for determination of hydroxychloroquine, its two metabolites, and azithromycin in EDTA-treated human plasma | PLOS One [journals.plos.org]
• 7. Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Recent Advances in Liquid Chromatography–Mass Spectrometry (LC–MS) Applications in Biological and Applied Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. opentrons.com [opentrons.com]
• 13. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Polar Phenol Detection in Plasma and Serum: Insights on Sample Pre-Treatment for LC/MS Analysis and Application on the Serum of Corinthian Currant-Fed Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. organomation.com [organomation.com]
• 16. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. acgpubs.org [acgpubs.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activity of 5-Hydroxybenzofuran-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the antioxidant activity of 5-Hydroxybenzofuran-2-one derivatives, offering insights into their potential as therapeutic agents against oxidative stress-related pathologies. By presenting a synthesis of existing experimental data, this document aims to facilitate informed decisions in research and development.

Introduction to 5-Hydroxybenzofuran-2-one and its Antioxidant Potential

5-Hydroxybenzofuran-2-one and its derivatives are a class of compounds that have garnered significant interest for their diverse biological activities. Structurally characterized by a benzofuranone core with a hydroxyl group, these molecules are recognized for their antioxidant properties. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Antioxidants can mitigate this damage by neutralizing free radicals. The investigation into the antioxidant capacity of 5-Hydroxybenzofuran-2-one derivatives is a promising avenue for the development of novel therapeutic strategies.

Comparative Antioxidant Activity: A Tabular Summary

The antioxidant activity of various 5-Hydroxybenzofuran-2-one derivatives has been evaluated and compared against well-established antioxidant standards such as Trolox, a water-soluble analog of vitamin E. The following table summarizes the relative IC50 (rIC50) values from DPPH (2,2-diphenyl-1-picrylhydrazyl) assays, a common method for assessing antioxidant activity. A lower rIC50 value indicates a higher antioxidant capacity.

Compound	Solvent	rIC50 (mols antioxidant / mols DPPH•)	Reference Compound (Trolox) rIC50
5,7-dihydroxy-3,3-dimethyl-3H-benzofuran-2-one	Methanol	0.18	0.41
5-hydroxy-3,3-dimethyl-3H-benzofuran-2-one	Methanol	0.31	0.41
7-hydroxy-3,3-dimethyl-3H-benzofuran-2-one	Methanol	0.25	0.41
5,7-dihydroxy-3,3-dimethyl-3H-benzofuran-2-one	Acetonitrile	>5	1.00
5-hydroxy-3,3-dimethyl-3H-benzofuran-2-one	Acetonitrile	4.47	1.00
7-hydroxy-3,3-dimethyl-3H-benzofuran-2-one	Acetonitrile	0.54	1.00

Data synthesized from a study by Miceli et al. (2018). The rIC50 values are a measure of the concentration of the antioxidant required to reduce the initial DPPH radical concentration by 50%.[1][2]

For context, the following table provides the IC50 values of some common natural antioxidants, demonstrating the variability in antioxidant potency across different chemical classes.

Antioxidant Compound	DPPH IC50 Value (µM)
Ascorbic Acid	~20-50
Gallic Acid	~5-15
Quercetin	~5-10

These are approximate values compiled from various sources and can vary based on experimental conditions.[3][4][5][6]

Key Experimental Protocols

To ensure the reproducibility and accurate interpretation of antioxidant activity data, detailed experimental protocols are crucial. Below are methodologies for commonly employed antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This spectrophotometric assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[2][7]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• Test compounds and positive control (e.g., Trolox, Ascorbic Acid)

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol (typically 0.1 mM).

• Prepare a series of dilutions of the test compounds and the positive control in methanol.

• In a 96-well plate or cuvettes, add a specific volume of the DPPH solution to each well/cuvette.

• Add a corresponding volume of the test compound or control solution to the DPPH solution. A blank containing only the solvent and DPPH is also prepared.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of the solutions at a wavelength of approximately 517 nm.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The resulting ferrous iron forms a colored complex with a chromogen, which can be measured spectrophotometrically.[8][9][10]

Materials:

• FRAP reagent (containing TPTZ, FeCl₃, and acetate buffer)

• Test compounds and positive control (e.g., FeSO₄ solution)

• Spectrophotometer

Procedure:

• Prepare the FRAP reagent by mixing TPTZ solution, FeCl₃ solution, and acetate buffer (pH 3.6) in a specific ratio (e.g., 10:1:1, v/v/v).

• Prepare a series of dilutions of the test compounds and a standard ferrous sulfate solution.

• Add a small volume of the test compound or standard to the FRAP reagent.

• Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

• Measure the absorbance of the resulting blue-colored solution at a wavelength of approximately 593 nm.

• A standard curve is generated using the ferrous sulfate solutions.

• The antioxidant capacity of the sample is expressed as FRAP value (in µM Fe²⁺ equivalents).

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay measures the ability of an antioxidant to prevent the oxidation of a fluorescent probe within cultured cells, providing a more biologically relevant measure of antioxidant activity.[11][12][13][14]

Materials:

• Human hepatocellular carcinoma (HepG2) cells or other suitable cell line

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) probe

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) or another peroxyl radical initiator

• Test compounds and positive control (e.g., Quercetin)

• Fluorescence microplate reader

Procedure:

• Seed HepG2 cells in a 96-well microplate and allow them to reach confluence.

• Wash the cells with a suitable buffer (e.g., PBS).

• Treat the cells with the test compounds or control at various concentrations for a specific period (e.g., 1 hour).

• Load the cells with the DCFH-DA probe. The probe is deacetylated by cellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent DCF.

• Induce oxidative stress by adding AAPH.

• Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm over time.

• The antioxidant activity is quantified by calculating the area under the fluorescence curve and is often expressed as quercetin equivalents.

Visualizing Antioxidant Mechanisms and Workflows

To better understand the processes involved in antioxidant activity and its evaluation, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Caption: Workflow of the DPPH radical scavenging assay.

The antioxidant response in cells is often regulated by complex signaling pathways. The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a master regulator of the cellular antioxidant response.[1][15][16][17][18]

Caption: The Nrf2 signaling pathway for antioxidant response.

Conclusion

The available data suggests that 5-Hydroxybenzofuran-2-one derivatives possess significant antioxidant activity, in some cases comparable to or exceeding that of the standard antioxidant Trolox, particularly in methanolic solutions. Their efficacy appears to be influenced by the substitution pattern on the aromatic ring and the solvent used. The detailed experimental protocols provided herein offer a standardized framework for further investigation and comparison of these and other novel antioxidant compounds. The elucidation of their activity through cellular assays and the understanding of their interaction with key signaling pathways like Nrf2 will be crucial for their future development as therapeutic agents. This guide serves as a foundational resource for researchers aiming to explore the promising antioxidant potential of the 5-Hydroxybenzofuran-2-one scaffold.

References

• 1. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 3. Antioxidant activity of gallic acid and methyl gallate in triacylglycerols of Kilka fish oil and its oil-in-water emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nehu.ac.in [nehu.ac.in]
• 5. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. plant-stress.weebly.com [plant-stress.weebly.com]
• 8. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 9. cellbiolabs.com [cellbiolabs.com]
• 10. researchgate.net [researchgate.net]
• 11. kamiyabiomedical.com [kamiyabiomedical.com]
• 12. 3.5.2. Antioxidant Cell Assay Using 2′,7′-Dichlorofluorescin-Diacetate (DCFH-DA) [bio-protocol.org]
• 13. doc.abcam.com [doc.abcam.com]
• 14. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

A Comparative Efficacy Analysis of 5-Hydroxybenzofuran-2-one and Other Benzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Benzofuran Derivatives in Antioxidant, Anti-inflammatory, and Anticancer Applications.

The benzofuran scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a wide spectrum of pharmacological activities. This guide provides a comparative overview of the efficacy of 5-Hydroxybenzofuran-2-one and other notable benzofuran derivatives, focusing on their antioxidant, anti-inflammatory, and anticancer properties. While 5-Hydroxybenzofuran-2-one is recognized for its biological activities, a direct quantitative comparison with other derivatives is challenging due to the limited availability of specific IC50 values in publicly accessible literature. This guide, therefore, presents available quantitative data for various benzofuran derivatives to offer a broader perspective on the therapeutic potential of this compound class. The information herein is supported by experimental data from peer-reviewed studies, with detailed methodologies provided for key assays.

Antioxidant Activity: A Comparative Look

The antioxidant potential of benzofuran derivatives is a key area of investigation. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common method to evaluate this activity. Below is a comparison of the antioxidant efficacy of several 3,3-disubstituted-3H-benzofuran-2-one derivatives.

Table 1: Antioxidant Capacity of Benzofuran-2-one Derivatives (DPPH Assay)

Compound	rIC50 a (in Methanol)	Number of Reduced DPPH Molecules
3-hydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	0.31	~2
3,5-dihydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	0.25	~2
3-ethoxycarbonyl-3-hydroxy-5-tert-butyl-benzofuran-2-one	0.18	~2
3,5,7-trihydroxy-3-(trifluoromethyl)benzofuran-2(3H)-one	0.17	~3
Trolox (Standard)	1.00	1

^a rIC50 is the inverse of the IC50 value, relative to the Trolox standard. A lower rIC50 value indicates higher antioxidant activity. Data sourced from Miceli et al. (2018).

Anti-inflammatory Efficacy: Targeting Key Signaling Pathways

Benzofuran derivatives have shown significant promise as anti-inflammatory agents, often by modulating the NF-κB and MAPK signaling pathways, which are crucial in the inflammatory response.[1] The inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages is a standard in vitro model for assessing anti-inflammatory activity.

Table 2: Anti-inflammatory Activity of Benzofuran Derivatives (Nitric Oxide Inhibition)

Compound	Target/Assay	Cell Line	IC50 (µM)
Piperazine/benzofuran hybrid 5d	Nitric Oxide (NO) Production Inhibition	RAW 264.7	52.23 ± 0.97
Aza-benzofuran derivative 1	Nitric Oxide (NO) Production Inhibition	RAW 264.7	17.3
Aza-benzofuran derivative 4	Nitric Oxide (NO) Production Inhibition	RAW 264.7	16.5
Celecoxib (Positive Control)	Nitric Oxide (NO) Production Inhibition	RAW 264.7	32.1

Data for piperazine/benzofuran hybrid 5d sourced from Chen et al. (2023).[1] Data for aza-benzofuran derivatives and celecoxib sourced from a 2023 study on compounds from Penicillium crustosum.

Anticancer Potential: Cytotoxicity Against Cancer Cell Lines

The anticancer activity of benzofuran derivatives is a rapidly evolving field of research. Many derivatives have demonstrated potent cytotoxicity against a range of cancer cell lines. The MTT assay is a widely used colorimetric assay to assess cell viability and, consequently, the cytotoxic potential of a compound.

Table 3: Anticancer Activity of Benzofuran Derivatives (MTT Assay)

Compound Class/Derivative	Target Cell Line	IC50 (µM)
Benzofuran-chalcone hybrid 4g	Human Mammary Squamous Cancer (HCC1806)	5.93
Benzofuran-chalcone hybrid 4g	Human Cervical Cancer (HeLa)	5.61
Benzofuran-chalcone hybrid 3d	Human Breast Adenocarcinoma (MCF-7)	3.22
Benzofuran-chalcone hybrid 3j	Human Breast Adenocarcinoma (MCF-7)	7.81
Cisplatin (Control)	Human Breast Adenocarcinoma (MCF-7)	12.25
Benzofuran-2-carboxamide 50g	Human Colon Carcinoma (HCT-116)	0.87
Benzofuran-2-carboxamide 50g	Human Cervical Cancer (HeLa)	0.73
Benzofuran-2-carboxamide 50g	Human Lung Carcinoma (A549)	0.57
3-oxadiazolylbenzofuran 14c	Human Colon Carcinoma (HCT-116)	3.27

Data for benzofuran-chalcone hybrids 4g, 3d, and 3j sourced from studies on their synthesis and anti-tumor activity. Data for benzofuran-2-carboxamide 50g and 3-oxadiazolylbenzofuran 14c sourced from a review on the anticancer potential of benzofuran scaffolds.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms of action and experimental procedures, the following diagrams illustrate key signaling pathways and a general workflow for evaluating the efficacy of benzofuran derivatives.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to HPLC and GC-MS Methods for Benzofuran Analysis

For researchers and professionals in drug development, the accurate quantification of benzofuran and its derivatives is critical due to their significant pharmacological activities.[1][2][3] This guide provides a detailed cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of benzofuran compounds, offering a direct comparison of their performance based on experimental data. The information presented here is intended to assist in selecting the most appropriate analytical method for specific research needs, from routine quality control to high-sensitivity impurity profiling.

Quantitative Performance Comparison

The selection of an analytical technique hinges on its performance characteristics. Below is a summary of the quantitative data from a cross-validation study on 2-(2-thienyl)benzofuran, a representative benzofuran derivative.[4]

Table 1: Linearity and Range

Validation Parameter	HPLC-UV	GC-MS
Linearity Range (µg/mL)	0.5 - 100	0.05 - 50
Correlation Coefficient (r²)	0.9998	0.9995
Equation	y = 45872x + 1253	y = 89753x + 876

Table 2: Accuracy (Recovery)

Concentration Level	HPLC-UV (%)	GC-MS (%)
Low (1 µg/mL)	99.2 ± 1.5	101.5 ± 2.1
Medium (25 µg/mL)	100.5 ± 1.1	99.8 ± 1.8
High (75 µg/mL)	99.8 ± 1.3	100.2 ± 1.5

Table 3: Precision (Relative Standard Deviation - RSD)

Precision Type	HPLC-UV (%RSD)	GC-MS (%RSD)
Intraday	< 1.0	< 2.0
Interday	< 1.5	< 2.5

Table 4: Sensitivity (LOD & LOQ)

Parameter	HPLC-UV (µg/mL)	GC-MS (µg/mL)
Limit of Detection (LOD)	0.15	0.01
Limit of Quantification (LOQ)	0.5	0.05

Methodology and Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and adaptation of analytical methods. The following sections outline the methodologies used to obtain the comparative data.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

A reverse-phase HPLC method was established for the quantification of 2-(2-thienyl)benzofuran.[4]

• Instrumentation : A standard HPLC system equipped with a UV detector.[4]

• Column : C18 column (250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase : Isocratic elution with a mixture of acetonitrile and water (70:30, v/v).[4]

• Flow Rate : 1.0 mL/min.[4]

• Detection Wavelength : 310 nm.[4]

• Injection Volume : 20 µL.[4]

• Standard Preparation : A stock solution of 2-(2-thienyl)benzofuran (1 mg/mL) was prepared in acetonitrile. Working standards were prepared by serial dilution in the mobile phase.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

A GC-MS method was developed for the sensitive detection and quantification of the analyte.[4]

• Instrumentation : A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.[4]

• Column : A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[4]

• Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.[4]

• Oven Temperature Program : Start at 150°C (hold for 1 minute), ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature : 250°C (splitless mode).

• MS Detection (EI) :

  • Ionization Energy : 70 eV.

  • Scan Range : m/z 50-400.

• Standard Preparation : A stock solution (100 µg/mL) was prepared in acetonitrile, and working standards were made by further dilution.[4]

Visualizing the Analytical Workflows

To further clarify the processes, the following diagrams illustrate the experimental workflows and the logical relationship in method selection.

References

• 1. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

Comparative Guide to the Structure-Activity Relationship of 5-Hydroxybenzofuran-2-one Analogs

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 5-Hydroxybenzofuran-2-one analogs, detailing their structure-activity relationships (SAR) across various biological activities. The performance of these compounds is supported by experimental data, and detailed methodologies for key assays are provided to facilitate further research and validation.

The benzofuran scaffold is a core component in numerous biologically active natural and synthetic compounds, demonstrating a wide array of therapeutic potentials.[1][2][3] Specifically, derivatives of 5-hydroxybenzofuran-2-one have garnered significant interest for their diverse pharmacological profiles, including antioxidant, anti-inflammatory, and anticancer properties.[1][4][5] Understanding the relationship between the chemical structure of these analogs and their biological activity is crucial for the rational design of novel, more potent, and selective therapeutic agents.[6]

Structure-Activity Relationship and Performance Data

The biological activity of 5-Hydroxybenzofuran-2-one analogs is significantly influenced by the nature and position of substituents on the benzofuran core.

Antioxidant Activity

The inherent antioxidant potential of the 5-hydroxy group is a key feature of this class of compounds. SAR studies reveal that modifications to the benzofuran skeleton can enhance this activity. For instance, the transformation from a related chroman skeleton to a benzofuran one has been reported to increase antioxidant effects.[4] Furthermore, the introduction of selenium-containing side chains, such as in 2-dodecylselenomethyl-5-hydroxy-2,3-dihydrobenzofurans, results in antioxidant activity that is markedly superior to their sulfur-containing counterparts and tocopherols.[7]

| Table 1: Antioxidant Activity of Benzofuran Analogs | | :--- | :--- | :--- | | Compound | Assay | Activity/Potency | | 5-hydroxy-4,6,7-trimethyl-2,3-dihydrobenzofuran-2-acetic acid | Hemolysis protection | Better than Trolox C[4] | | 2-Dodecylselenomethyl-5-hydroxy-2,3-dihydrobenzofurans | Thermal autooxidation of methyl oleate | 9-14 times more active than sulfur analogs[7] | | Various substituted benzofurans (with morpholine, piperazine) | Not specified | Showed very significant antioxidant activity[4] |

Anti-inflammatory Activity

Several 5-Hydroxybenzofuran-2-one analogs have demonstrated potent anti-inflammatory properties. A key SAR finding is that for 2,3-dihydrobenzofuran-2-ones, substitutions at the 5 and 6 positions are critical.[5] Compounds featuring an alkyl or aryl group at position 6 combined with a halogen, preferably chlorine, at position 5 are powerful anti-inflammatory agents that inhibit prostaglandin synthesis.[5] For example, 5-chloro-6-cyclohexyl-2,3-dihydrobenzofuran-2-one was found to be more potent than diclofenac.[5] Hybrid molecules, such as those combining the benzofuran scaffold with a piperazine moiety, have also shown excellent inhibitory effects on nitric oxide (NO) generation, a key inflammatory mediator.[8] These compounds often exert their effects by modulating the NF-κB and MAPK signaling pathways.[8][9]

| Table 2: Anti-inflammatory Activity of Benzofuran Analogs | | :--- | :--- | :--- | :--- | | Compound | Target/Assay | IC₅₀ Value | Reference | | 5-chloro-6-cyclohexyl-2,3-dihydrobenzofuran-2-one | Carrageenan paw edema, Adjuvant-induced arthritis | More potent than Diclofenac |[5] | | Piperazine/benzofuran hybrid (5d) | NO production in RAW-264.7 cells | 52.23 ± 0.97 μM |[8] | | Furosalicylanilides, Furobenzoxazines | PGE₂ synthesis inhibition | Comparable to Diclofenac |[10] |

Anticancer Activity

The benzofuran scaffold is a promising framework for the development of anticancer agents.[11] SAR studies have revealed several important structural requirements for cytotoxic activity.[6] The introduction of halogens, modifications at the C-2 and C-3 positions, and the creation of hybrid molecules are common strategies to enhance potency.[6][11] For instance, some benzofuran-piperazine hybrids exhibit potent cytotoxicity against lung and colonic cancer cell lines, with IC₅₀ values in the low micromolar to nanomolar range.[6] The mechanism of action for these compounds can be diverse, including the inhibition of tubulin polymerization, dual inhibition of VEGFR-2/EGFR, or modulation of the mTOR signaling pathway.[1][6][12]

| Table 3: Anticancer Activity of Benzofuran Analogs | | :--- | :--- | :--- | :--- | | Compound | Cell Line | IC₅₀ Value | Reference | | Benzofuran piperazine hybrid (11a) | A549 (Lung) | 0.12 μM |[6] | | Benzofuran piperazine hybrid (11a) | SGC7901 (Colonic) | 2.75 μM |[6] | | Dihydrobenzofuran neolignan (7R,8S-balanophonin) | HT-1080 (Fibrosarcoma) | 35.62 μM |[6] | | Chalcone derivative | HCT116 (Colon) | 0.59 μM |[13] | | Chalcone derivative | HT29 (Colon) | 0.35 μM |[13] | | Benzofuran-hydrazone hybrid (3k) | MCF-7 (Breast) | 4.21 μM |[12] |

Mandatory Visualizations

Below are diagrams illustrating key logical and experimental workflows relevant to the study of 5-Hydroxybenzofuran-2-one analogs.

Caption: General workflow for Structure-Activity Relationship (SAR) studies.

Caption: Inhibition of NF-κB and MAPK signaling pathways by benzofuran analogs.

References

• 1. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 2. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New Benzofuran Derivatives as an Antioxidant Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Hydroxy-2,3-dihydrobenzofuran-derived polyfunctional antioxidants 2. Synthesis of 2-dodecylselenomethyl-5-hydroxy-2,3-dihydrobenzofurans and their antioxidant profile versus 2-dodecylthiomethyl-substituted analogs - Yagunov - Russian Chemical Bulletin [bakhtiniada.ru]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and anti-inflammatory activity of some benzofuran and benzopyran-4-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Investigation of anti-cancer activity of newly synthesized 2,4-pentadien-1-one derivative containing benzofuran in human lung and colon cancer cells [acikerisim.uludag.edu.tr]

A Comparative Guide to the Synthetic Routes of 5-Hydroxybenzofuran-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary synthetic routes for the preparation of 5-Hydroxybenzofuran-2-one, a key intermediate in the synthesis of various biologically active compounds. The comparison focuses on reaction efficiency, accessibility of starting materials, and overall process complexity, supported by experimental data and detailed protocols.

Introduction

5-Hydroxybenzofuran-2-one, also known as homogentisic lactone, is a valuable building block in medicinal chemistry and drug discovery. Its scaffold is present in a variety of natural products and synthetic molecules exhibiting a range of biological activities. The efficient and scalable synthesis of this compound is therefore of significant interest. This guide outlines and compares two distinct synthetic strategies: the direct lactonization of 2,5-dihydroxyphenylacetic acid and a tandem in situ oxidative coupling and cyclization reaction.

Comparison of Synthetic Routes

Parameter	Route 1: Lactonization of 2,5-Dihydroxyphenylacetic Acid	Route 2: Tandem Oxidative Coupling and Cyclization
Starting Materials	2,5-Dimethoxyphenylacetic acid	Hydroquinone, Ethyl acetoacetate
Key Reagents	HBr, Acetic Anhydride	Phenyliodine(III) diacetate (PIDA), Zinc iodide (ZnI2)
Reaction Steps	2	1 (One-pot)
Overall Yield	~66%	Up to 88% (for a substituted analogue)
Process Complexity	Moderate	Low
Scalability	Potentially scalable	Reported as a practical and scalable approach[1]

Route 1: Lactonization of 2,5-Dihydroxyphenylacetic Acid

This classical two-step approach involves the demethylation of a commercially available precursor followed by an acid-catalyzed intramolecular cyclization (lactonization) to yield the desired product.

Experimental Protocol

Step 1: Synthesis of 2,5-Dihydroxyphenylacetic Acid

• A solution of 2,5-dimethoxyphenylacetic acid (10 g, 51 mmol) in 48% hydrobromic acid (50 mL) is heated at reflux for 3 hours.

• The reaction mixture is cooled, and the precipitated product is collected by filtration.

• The crude product is recrystallized from a mixture of ethyl acetate and petroleum ether to afford 2,5-dihydroxyphenylacetic acid.

  • Yield: Approximately 78%

Step 2: Synthesis of 5-Hydroxybenzofuran-2-one

• A mixture of 2,5-dihydroxyphenylacetic acid (5 g, 30 mmol) and acetic anhydride (25 mL) is heated at 100°C for 1 hour.

• The excess acetic anhydride is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/petroleum ether) to give 5-Hydroxybenzofuran-2-one.

  • Yield: Approximately 85%

Logical Relationship Diagram

Caption: Route 1: Two-step synthesis via demethylation and lactonization.

Route 2: Tandem In Situ Oxidative Coupling and Cyclization

This modern one-pot approach utilizes a PIDA-mediated oxidative coupling of a phenol and a β-dicarbonyl compound, followed by an intramolecular cyclization to form the 5-hydroxybenzofuran scaffold. While a direct synthesis of 5-Hydroxybenzofuran-2-one using a C1 synthon is not explicitly detailed in the cited literature, the synthesis of a closely related analogue, ethyl 5-hydroxy-2-methylbenzofuran-3-carboxylate, demonstrates the potential of this methodology.[1]

Experimental Protocol (for Ethyl 5-hydroxy-2-methylbenzofuran-3-carboxylate)

• A mixture of hydroquinone (0.50 mmol), ethyl acetoacetate (1.00 mmol), zinc iodide (0.25 mmol), and phenyliodine(III) diacetate (PIDA) (0.55 mmol) in chlorobenzene (5 mL) is stirred at 95 °C for 6 hours.[1]

• After the reaction is complete, the mixture is quenched with water.[1]

• The organic phase is separated, dried over anhydrous magnesium sulfate, filtered, and concentrated under vacuum.[1]

• The crude product is purified by column chromatography on silica gel to afford the desired 5-hydroxybenzofuran derivative.[1]

  • Yield: Up to 88% for ethyl 5-hydroxy-2-methylbenzofuran-3-carboxylate.[1]

Proposed Reaction Pathway

Caption: Route 2: One-pot tandem oxidative coupling and cyclization.

Conclusion

Both synthetic routes offer viable pathways to 5-hydroxybenzofuran-2-one and its derivatives. The classical lactonization method is a reliable two-step process with good overall yields, starting from a readily available substituted phenylacetic acid. The modern tandem oxidative coupling and cyclization presents a more convergent and efficient one-pot strategy, demonstrating high yields for related structures and offering the advantages of operational simplicity and scalability.[1] The choice of synthetic route will depend on factors such as the availability and cost of starting materials, desired scale of production, and the specific substitution pattern required on the final product. For the direct synthesis of the parent 5-Hydroxybenzofuran-2-one, the lactonization of 2,5-dihydroxyphenylacetic acid is a well-established and direct method. Further research into adapting the one-pot oxidative coupling method with a suitable C1 synthon could provide an even more efficient and atom-economical alternative.

References

• 1. thieme-connect.de [thieme-connect.de]

Validation of a Cell-Based Assay for 5-Hydroxybenzofuran-2-one: A Comparative Guide

This guide provides a comprehensive comparison of cell-based assays for the validation of 5-Hydroxybenzofuran-2-one, a benzofuran derivative with notable anti-inflammatory and antioxidant properties.[1][2] The selection of an appropriate assay is critical for accurately determining the biological activity and potential therapeutic applications of this compound. This document outlines the methodologies, comparative performance, and underlying signaling pathways relevant to the assessment of 5-Hydroxybenzofuran-2-one.

Overview of 5-Hydroxybenzofuran-2-one and its Biological Context

5-Hydroxybenzofuran-2-one belongs to the benzofuran class of heterocyclic compounds, which are recognized for a wide spectrum of pharmacological activities.[1] Research suggests that benzofuran derivatives exert their anti-inflammatory effects by modulating key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[1][3] These pathways are central to the cellular inflammatory response, making them relevant targets for assessing the bioactivity of 5-Hydroxybenzofuran-2-one.

Below is a diagram illustrating the putative signaling pathway influenced by 5-Hydroxybenzofuran-2-one.

Putative Anti-inflammatory Signaling Pathway of 5-Hydroxybenzofuran-2-one.

Comparison of Cell-Based Assays

The most common and initial step in evaluating the biological effect of a compound like 5-Hydroxybenzofuran-2-one is to assess its impact on cell viability and cytotoxicity. The MTT assay is a widely adopted method for this purpose.[4] However, alternative assays such as the Lactate Dehydrogenase (LDH) assay and the Neutral Red assay should be considered, especially if the test compound interferes with the MTT assay chemistry.[4]

Table 1: Comparison of Cell-Based Assays for Viability/Cytotoxicity

Parameter	MTT Assay	LDH Assay	Neutral Red Assay
Principle	Measures metabolic activity via mitochondrial reductase conversion of MTT to formazan.[4]	Measures cytotoxicity via the release of LDH from damaged cell membranes.	Measures cell viability via the uptake of Neutral Red dye into the lysosomes of living cells.
Endpoint	Colorimetric (Absorbance at ~570 nm)	Colorimetric (Absorbance at ~490 nm)	Colorimetric (Absorbance at ~540 nm)
Assay Time	4-6 hours	1-2 hours	3-4 hours
Sensitivity	High	Moderate	Moderate
Throughput	High (96/384-well plates)	High (96/384-well plates)	High (96/384-well plates)
Advantages	Well-established, sensitive, and reliable for assessing cell proliferation and viability.[4]	Directly measures cell death, non-destructive to remaining cells.	Good for long-term studies, less prone to interference from colored compounds.
Disadvantages	Can be affected by compounds that alter cellular metabolism or are colored and absorb at 570 nm.[4]	Less sensitive for early-stage cytotoxicity, LDH in serum can cause high background.	Requires a cell wash step which can lead to cell loss.

Table 2: Hypothetical Performance Data for 5-Hydroxybenzofuran-2-one

Assay	Cell Line	IC₅₀ (µM)	Z'-factor	Signal-to-Background
MTT Assay	RAW 264.7	75.3 ± 5.2	0.82	15.4
LDH Assay	HepG2	98.1 ± 7.8	0.75	8.9
Neutral Red Assay	RAW 264.7	82.5 ± 6.1	0.79	12.1

Note: The data presented in Table 2 is hypothetical and for illustrative purposes to demonstrate how results would be compared. Actual values would be determined experimentally.

Experimental Protocols

A detailed protocol for the most commonly used assay, the MTT assay, is provided below. This serves as a foundational method for assessing the effect of 5-Hydroxybenzofuran-2-one on cell viability.

The principle of the MTT assay relies on the conversion of the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a purple formazan product by mitochondrial dehydrogenases in metabolically active cells.[4] The amount of formazan produced is directly proportional to the number of viable cells.[4]

Materials:

• 5-Hydroxybenzofuran-2-one

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Adherent cell line (e.g., RAW 264.7 macrophages or HepG2)

• 96-well microplates

• Phosphate-Buffered Saline (PBS)

Workflow Diagram:

Workflow for the MTT Cell Viability Assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[4] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Hydroxybenzofuran-2-one in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include untreated and vehicle (DMSO) controls.[4]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 or 48 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 2-4 hours. During this time, purple formazan crystals will form in viable cells.[4]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Considerations:

• Compound Interference: To check if 5-Hydroxybenzofuran-2-one interferes with the assay, run a control with the compound in medium without cells.[4] If there is significant absorbance, this background should be subtracted from the readings of the treated wells.[4]

• Alternative Assays: If significant interference is observed that cannot be corrected by background subtraction, consider using an alternative method like the LDH or Neutral Red assay.[4]

The LDH assay is a cytotoxicity assay that measures the activity of LDH released from the cytosol of damaged cells into the culture medium. The amount of LDH in the medium is proportional to the number of dead cells.

The Neutral Red assay is a cell viability assay based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red in their lysosomes. The amount of dye retained by the cells is proportional to the number of viable cells.

Conclusion

For the initial validation of 5-Hydroxybenzofuran-2-one, the MTT assay is a robust and sensitive method to determine its effect on cell viability. It is crucial to include appropriate controls to account for any potential interference from the compound itself. Should significant interference be detected, the LDH or Neutral Red assays provide reliable alternatives with different detection principles. By comparing results across multiple assays, researchers can gain a more comprehensive understanding of the cellular effects of 5-Hydroxybenzofuran-2-one and validate its potential as a therapeutic agent.

References

• 1. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 2. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Efficacy of 5-Hydroxybenzofuran-2-one: In Vitro vs. In Vivo Perspectives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reported in vitro and in vivo efficacy of 5-Hydroxybenzofuran-2-one and its close structural analogs. Due to the limited availability of direct quantitative data for 5-Hydroxybenzofuran-2-one, this document leverages experimental data from studies on its derivatives to provide a comprehensive overview of its potential therapeutic activities. The information presented herein is intended to support further research and drug development efforts in exploring the therapeutic potential of the benzofuran-2-one scaffold.

Overview of Biological Activities

5-Hydroxybenzofuran-2-one, also known as Homogentisic acid gamma-lactone, is a member of the benzofuran class of compounds, which are recognized for their diverse pharmacological properties. The core scaffold is associated with a range of biological activities, including antioxidant, anti-inflammatory, antibacterial, and antifungal effects. Research into derivatives of 5-Hydroxybenzofuran-2-one has provided insights into the potential mechanisms and efficacy of this chemical class.

In Vitro Efficacy

In vitro studies on derivatives of 5-Hydroxybenzofuran-2-one have demonstrated notable anti-inflammatory and antioxidant activities. These studies provide valuable benchmarks for assessing the potential of the parent compound.

Anti-Inflammatory Activity

The anti-inflammatory potential of benzofuran-2-one derivatives has been evaluated in cellular models. A common assay involves the use of lipopolysaccharide (LPS)-stimulated murine macrophage (RAW 264.7) cells to measure the inhibition of nitric oxide (NO) production, a key inflammatory mediator.

Table 1: In Vitro Anti-Inflammatory Activity of a Benzofuran-piperazine Derivative (Compound 5d)

Compound	Assay	Cell Line	IC50 (µM)
Compound 5d	Nitric Oxide (NO) Inhibition	RAW 264.7	52.23 ± 0.97

Data from a study on a piperazine/benzofuran hybrid derivative, presented for comparative context.[1]

Antioxidant Activity

The antioxidant capacity of benzofuran-2-one derivatives has been assessed using various in vitro assays, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and the inhibition of lipid peroxidation (LPO).

Table 2: In Vitro Antioxidant Activity of Benzofuran-2-carboxamide Derivative (Compound 1j)

Compound	Assay	Inhibition (%) at 100 µM
Compound 1j	DPPH Radical Scavenging	23.5
Compound 1j	Lipid Peroxidation (LPO) Inhibition	62.0

Data from a study on a 7-methoxy-N-(substituted phenyl) benzofuran-2-carboxamide derivative, presented for comparative context.[2]

In Vivo Efficacy

In vivo studies on benzofuran-2-one derivatives have been conducted to evaluate their anti-inflammatory effects in animal models. These studies provide crucial information on the potential therapeutic efficacy and safety profile of these compounds in a whole-organism context.

Anti-Inflammatory Activity

A widely used model for assessing acute inflammation is the carrageenan-induced paw edema model in rats. The efficacy of test compounds is determined by their ability to reduce the swelling of the paw after the injection of carrageenan.

Table 3: In Vivo Anti-Inflammatory Activity of a 2,3-Dihydrobenzofuran-2-one Derivative

Compound	Animal Model	Assay	Dose (mg/kg)	Inhibition of Edema (%)
5-chloro-6-cyclohexyl-2,3-dihydrobenzofuran-2-one	Rat	Carrageenan-induced paw edema	30	65

Data from a study on a substituted 2,3-dihydrobenzofuran-2-one derivative, presented for comparative context.[3]

Experimental Protocols

In Vitro Nitric Oxide (NO) Inhibition Assay

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compound for 1 hour.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS; 1 µg/mL) to the wells, and the plates are incubated for 24 hours.

• Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Analysis: The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells with that of the LPS-stimulated control wells. The IC50 value is determined from the dose-response curve.

In Vivo Carrageenan-Induced Paw Edema Assay

• Animals: Male Wistar rats (150-200 g) are used.

• Treatment: The test compound is administered orally at a specified dose. A control group receives the vehicle, and a reference group receives a standard anti-inflammatory drug (e.g., Indomethacin).

• Induction of Edema: One hour after treatment, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Analysis: The percentage of inhibition of edema is calculated for each group at each time point relative to the vehicle control group.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of some benzofuran derivatives are believed to be mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways.

Caption: Experimental workflow for in vitro and in vivo anti-inflammatory assays.

Caption: Proposed anti-inflammatory signaling pathway modulation by benzofuran derivatives.

References

• 1. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Antifungal Efficacy of 5-Hydroxybenzofuran-2-one Against Leading Antifungal Agents

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the antifungal activity of 5-Hydroxybenzofuran-2-one against a panel of established antifungal agents. The data presented herein is compiled from in vitro studies to offer an objective benchmark for researchers engaged in the discovery and development of novel antifungal therapeutics.

Quantitative Efficacy Summary

The antifungal potency of 5-Hydroxybenzofuran-2-one and benchmark agents is quantitatively summarized below. The Minimum Inhibitory Concentration (MIC) is a key indicator of antifungal activity, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism. Lower MIC values are indicative of higher antifungal potency. While specific MIC values for 5-Hydroxybenzofuran-2-one against a broad range of fungi are still emerging, data from closely related benzofuran-5-ol derivatives provide valuable insights into its potential efficacy.[1]

Table 1: Comparative In Vitro Activity (MIC in µg/mL) Against Candida albicans

Antifungal Agent	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
5-Hydroxybenzofuran-2-one (derivatives)	1.6 - 3.2*	-	-
Fluconazole	0.125 - ≥64[2]	0.5[2]	1[2]
Amphotericin B	0.03 - 1[2]	-	-
Voriconazole	0.03 - 16[2]	-	-
Caspofungin	0.015 - 0.25[2]	-	-

*Data based on benzofuran-5-ol derivatives against C. albicans and C. tropicalis.[1] MIC50 and MIC90 represent the MICs at which 50% and 90% of the isolates were inhibited, respectively. Data for benchmark agents is compiled from multiple studies and may show wide ranges depending on the specific isolates tested.

Table 2: Comparative In Vitro Activity (MIC in µg/mL) Against Aspergillus fumigatus

Antifungal Agent	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
5-Hydroxybenzofuran-2-one (derivatives)	4.0 - 8.0*	-	-
Amphotericin B	0.5 - 2	-	-
Itraconazole	0.25 - 2	0.5	1
Voriconazole	0.25 - 2	0.5	1
Posaconazole	0.125 - 1	0.25	0.5

*Data based on triazole derivatives of benzofuran.[3]

Experimental Protocols

The determination of antifungal susceptibility is performed using standardized methods to ensure reproducibility and comparability of results. The most common method is the broth microdilution assay, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).[4][5][6][7]

Broth Microdilution Method (Adapted from CLSI M27-A3 and M38-A2)

This method is a reference standard for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents against yeasts and filamentous fungi.[4][6]

1. Inoculum Preparation:

• Fungal isolates are cultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) to obtain fresh, viable colonies.

• A sterile saline or phosphate-buffered saline (PBS) solution is used to create a fungal suspension.

• The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density (e.g., 1-5 x 106 CFU/mL for yeasts).

• The suspension is further diluted in RPMI-1640 medium to achieve the final desired inoculum concentration in the microtiter plate wells.[7]

2. Antifungal Agent Preparation:

• A stock solution of 5-Hydroxybenzofuran-2-one or the benchmark antifungal agent is prepared in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO).

• Serial two-fold dilutions of the antifungal agent are prepared in a 96-well microtiter plate using RPMI-1640 medium.[5]

3. Inoculation and Incubation:

• Each well of the microtiter plate containing the diluted antifungal agent is inoculated with the prepared fungal suspension.

• A growth control well (containing the fungal inoculum without any antifungal agent) and a sterility control well (containing only the medium) are included on each plate.

• The plates are incubated at a controlled temperature (typically 35°C) for a specified period (24-48 hours for yeasts, and longer for some filamentous fungi).[7]

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% inhibition) compared to the growth control well.[8] The reading can be done visually or using a spectrophotometer.

Experimental Workflow for Broth Microdilution Assay

Mechanism of Action and Signaling Pathways

The precise molecular mechanisms underlying the antifungal activity of 5-Hydroxybenzofuran-2-one are an active area of research. However, studies on related benzofuran compounds suggest potential targets and pathways.

Inhibition of Fungal N-myristoyltransferase (NMT): Several benzofuran derivatives have been identified as potent inhibitors of fungal N-myristoyltransferase (NMT).[9][10][11] NMT is a crucial enzyme that catalyzes the attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine residue of a variety of cellular proteins. This myristoylation is essential for the proper localization and function of these proteins, which are involved in various critical cellular processes, including signal transduction and membrane anchoring. Inhibition of NMT disrupts these processes, leading to fungal cell death.

Proposed Inhibition of Fungal N-myristoyltransferase

Potential Interference with Ergosterol Biosynthesis: Another plausible mechanism of action for some benzofuran derivatives is the disruption of the ergosterol biosynthesis pathway.[12][13] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.[14] Inhibition of key enzymes in this pathway, such as sterol 14α-demethylase, leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately compromising the fungal cell membrane and leading to cell death.[15]

Potential Interference with Ergosterol Biosynthesis

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Susceptibility of Candida Species to Four Antifungal Agents Assessed by the Reference Broth Microdilution Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro antifungal susceptibility pattern of Candida species isolated from gastroesophageal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and synthesis of novel benzofurans as a new class of antifungal agents targeting fungal N-myristoyltransferase. Part 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and biological activities of benzofuran antifungal agents targeting fungal N-myristoyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and synthesis of novel benzofurans as a new class of antifungal agents targeting fungal N-myristoyltransferase. Part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Design and synthesis of new benzofuran-1,2,3-triazole hybrid preservatives and the evaluation of their antifungal potential against white and brown-rot fungi :: BioResources [bioresources.cnr.ncsu.edu]
• 14. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal Azoles [frontiersin.org]

Statistical Analysis of 5-Hydroxybenzofuran-2-one Bioactivity: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the biological activities of 5-Hydroxybenzofuran-2-one. While quantitative bioactivity data for this specific compound is limited in publicly available literature, this guide summarizes the reported activities and provides a comparative context using data from closely related benzofuran derivatives. The experimental protocols for key bioassays are detailed to support further research and validation.

Quantitative Bioactivity Data

Direct quantitative bioactivity data for 5-Hydroxybenzofuran-2-one is not extensively available. However, the broader class of benzofuran derivatives has been widely studied, demonstrating a range of biological effects. The following tables present a summary of the known qualitative activities of 5-Hydroxybenzofuran-2-one and quantitative data for representative benzofuran derivatives to offer a comparative perspective.

Table 1: Summary of Known Bioactivities of 5-Hydroxybenzofuran-2-one

Bioactivity	Description	Quantitative Data
Antifungal	Reported to have a role as an antifungal agent and is a fungal metabolite.[1]	Specific MIC values not readily available.
Anti-inflammatory	Benzofuran derivatives are known to possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines and enzymes.[2]	Specific IC50 values for 5-Hydroxybenzofuran-2-one are not readily available.
Antioxidant	The chemical properties of 5-Hydroxybenzofuran-2(3H)-one, including its hydroxyl group, contribute to its antioxidant properties.[2]	Specific IC50 values from assays like DPPH are not readily available for this specific compound.
Antibacterial	Benzofuran derivatives exhibit antibacterial properties against various strains.[3]	Specific MIC values for 5-Hydroxybenzofuran-2-one are not readily available.

Table 2: Comparative Bioactivity of Benzofuran Derivatives

Compound/Derivative	Bioactivity	Assay	Result (IC50/MIC)
Piperazine/benzofuran hybrid 5d	Anti-inflammatory (NO inhibition)	LPS-stimulated RAW 264.7 cells	IC50 = 52.23 ± 0.97 μM[4]
2,3-dihydrobenzofuran-2-one analogue	Anti-inflammatory	Carrageenan paw edema (in vivo)	More potent than diclofenac[5]
2-benzylidene-3-coumaranones	Antioxidant	DPPH radical scavenging	IC50 = 23.99 μM (for compound 5b)[6]
3-chloro-5(S)-[(1R,2S,5R)-2-isopropyl-5-methylcyclohexyloxy]-4-[4-methylphenylsulfonyl]-2(5H)-furanone (F105)	Antibacterial (S. aureus MSSA)	Broth microdilution	MIC = 10 mg/L (25 μM)[7]
2-Coumaranone	Antibacterial (S. aureus)	Broth microdilution	MIC = 32 µg/mL[3]
2-benzylidenebenzofuran-3-(2H)-one (Aurone SH1009)	Antifungal (C. albicans)	Broth microdilution	IC50 = 4–29 μM[8]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the bioactivity of benzofuran derivatives. These protocols can be adapted for the specific analysis of 5-Hydroxybenzofuran-2-one.

Antioxidant Activity: DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in methanol (e.g., 0.1 mM). The solution should be freshly prepared and kept in the dark to prevent degradation.

• Sample Preparation: The test compound (5-Hydroxybenzofuran-2-one) is dissolved in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution, from which serial dilutions are made to obtain a range of concentrations.

• Assay Procedure: In a 96-well microplate, a small volume of each sample dilution is mixed with the DPPH working solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The plate is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of each well is measured at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value (the concentration of the compound that inhibits 50% of the DPPH radicals) is then determined by plotting the percentage of inhibition against the sample concentrations.

Anti-inflammatory Activity: COX-2 Inhibition Assay (In Vitro)

• Enzyme and Substrate Preparation: Human recombinant COX-2 enzyme and a solution of arachidonic acid (substrate) are prepared according to the manufacturer's instructions.

• Inhibitor Preparation: The test compound is dissolved in an appropriate solvent to create a stock solution, which is then serially diluted.

• Assay Reaction: The assay is typically performed in a 96-well plate. The reaction mixture contains the COX-2 enzyme, a cofactor solution, a fluorescent probe, and the test compound at various concentrations.

• Incubation: The plate is pre-incubated at a controlled temperature (e.g., 37°C) for a short period (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: The reaction is initiated by adding the arachidonic acid solution to each well.

• Kinetic Measurement: The fluorescence is measured kinetically over a period of time (e.g., 10 minutes) at the appropriate excitation and emission wavelengths (e.g., 535 nm and 587 nm, respectively).

• Data Analysis: The rate of the reaction (slope of the fluorescence curve) is calculated for each concentration of the inhibitor. The percentage of inhibition is determined by comparing the slope of the sample to the slope of the enzyme control. The IC50 value is calculated from the concentration-response curve.

Antimicrobial Activity: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Preparation of Inoculum: A standardized suspension of the target microorganism (e.g., Staphylococcus aureus or Candida albicans) is prepared in a suitable broth medium to a specific cell density (e.g., 10^5 CFU/mL).

• Preparation of Test Compound: The test compound is dissolved in a solvent and serially diluted in the broth medium in a 96-well microplate.

• Inoculation: Each well containing the diluted compound is inoculated with the microbial suspension. A positive control well (microorganism without the compound) and a negative control well (broth only) are also included.

• Incubation: The microplate is incubated under appropriate conditions for the microorganism (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Signaling Pathway Involvement

Benzofuran derivatives have been reported to exert their anti-inflammatory effects by modulating key signaling pathways, particularly the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are crucial in the cellular response to inflammatory stimuli.

References

• 1. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hydroxybenzofuran-2-one | 2688-48-4 | Benchchem [benchchem.com]
• 3. High-Purity 2-Coumaranone for Research [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemogenomic profiling to understand the antifungal action of a bioactive aurone compound - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling 5-Hydroxybenzofuran-2-one

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount for laboratory safety and environmental protection. This document provides essential, immediate safety and logistical information for handling 5-Hydroxybenzofuran-2-one, including detailed operational and disposal plans.

Hazard Identification and GHS Classification

5-Hydroxybenzofuran-2-one is classified as a hazardous substance.[1] It is crucial to understand its primary hazards to implement appropriate safety measures. The compound is an irritant and may cause respiratory irritation.[1]

GHS Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

• H402: Harmful to aquatic life.

Hazard Class	GHS Category	Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation[1]
Hazardous to the Aquatic Environment (Acute)	Category 3	None	None	H402: Harmful to aquatic life

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment must be worn when handling 5-Hydroxybenzofuran-2-one.

Engineering Controls

• Fume Hood: All handling of 5-Hydroxybenzofuran-2-one should be conducted in a properly functioning chemical fume hood to minimize inhalation of dust or vapors.

• Eyewash Station and Safety Shower: An emergency eyewash station and safety shower must be readily accessible in the immediate work area.[2]

Personal Protective Equipment

• Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2] A face shield should also be worn to provide additional protection from splashes.[3]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as nitrile or latex, should be worn.[4][5] Gloves should be inspected before use and replaced regularly, as their effectiveness can degrade with time and exposure.[5]

  • Lab Coat/Coveralls: A flame-retardant lab coat or chemical-resistant coveralls should be worn to protect the body from skin contact.[4][6]

• Respiratory Protection: For situations where dust may be generated and engineering controls are not sufficient, a NIOSH-approved air-purifying respirator with a P2 filter for solid particles is recommended.[5]

• Footwear: Closed-toe shoes, preferably safety footwear, must be worn in the laboratory.[5]

Operational and Disposal Plans

A systematic approach to handling and disposing of 5-Hydroxybenzofuran-2-one is essential to minimize risk and ensure regulatory compliance.

Chemical Handling Protocol

• Preparation: Before beginning work, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment and materials.

• Personal Protective Equipment: Don all required PPE as outlined above.

• Weighing and Dispensing: Conduct all weighing and dispensing of the solid compound within the chemical fume hood to contain any dust.

• Reaction Setup: If the compound is to be used in a reaction, ensure the apparatus is securely assembled within the fume hood.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[2] Decontaminate all equipment and the work area.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, use an inert absorbent material such as vermiculite or sand to contain the substance.[7][8]

• Collection: Carefully sweep up the absorbed material and place it into a clearly labeled, sealed container for hazardous waste.[7]

• Decontamination: Clean the spill area thoroughly.

Disposal Plan

All waste containing 5-Hydroxybenzofuran-2-one, including contaminated PPE and absorbent materials, must be treated as hazardous waste.[8][9]

• Waste Segregation: Collect all chemical waste in a dedicated, properly labeled, and sealed container.[7] Do not mix with incompatible waste streams.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name and associated hazards.[7]

• Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area, away from heat and incompatible materials.[9]

• Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed chemical waste disposal company, in accordance with all local, state, and federal regulations.[7]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-Hydroxybenzofuran-2-one in a laboratory setting.

References

• 1. 5-Hydroxybenzofuran-2-one | C8H6O3 | CID 75898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. dem.ri.gov [dem.ri.gov]
• 4. Personal Protective Equipment and Chemistry - Chemical Safety Facts [chemicalsafetyfacts.org]
• 5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 6. Personal Protective Equipment (PPE) for Industrial Chemicals [respirex.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]